2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one

Core Science & Biosynthesis

Comprehensive Technical Guide: Chemical Properties and Synthetic Methodologies of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

In modern drug discovery, the rational design of targeted therapeutics relies heavily on the availability and stability of highly functionalized building blocks. 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one (Chemical Formula: C₅H₆N₂OS) is a highly versatile

-amino ketone. It serves as a critical precursor for the synthesis of fused bicyclic heterocycles (such as imidazo[2,1-b]thiazoles) and advanced kinase inhibitors.

However, handling this molecule presents a significant chemical challenge. As a Senior Application Scientist, I frequently observe researchers failing to isolate this compound due to a lack of mechanistic understanding of its reactivity. This whitepaper provides an in-depth analysis of its chemical properties, the causality behind its instability, and a self-validating synthetic protocol designed to yield high-purity material.

Structural and Chemical Properties

The reactivity of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one is governed by the electronic push-pull dynamics between its functional groups. The 1,3-thiazole ring is an electron-deficient heterocycle. When attached to the carbonyl carbon at the 5-position, it acts as a strong electron-withdrawing group, significantly increasing the electrophilicity of the ketone.

Simultaneously, the adjacent

-carbon bears a primary amine—a strong nucleophile. This dual nature makes the molecule highly reactive but inherently self-destructive if isolated as a free base[1].

Quantitative Data Summary

Property	Value	Analytical Significance
IUPAC Name	2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one	Standard nomenclature for regulatory filings
Molecular Formula	C₅H₆N₂OS	Confirmed via High-Resolution Mass Spectrometry
Molecular Weight	142.18 g/mol	Target mass for LC-MS monitoring
Exact Mass	142.020 Da	Used for exact mass isotopic distribution
Topological Polar Surface Area	~84.2 Ų	Indicates good aqueous solubility potential
Stability Profile	Highly unstable as a free base	Requires isolation as a protonated salt (HCl/HBr)

Mechanistic Challenges: The Dimerization Paradigm

A common error in the laboratory is attempting to synthesize this compound via direct amination of an

-bromo ketone using ammonia. I strongly advise against this. The causality behind this failure is rooted in thermodynamics and reaction kinetics.

When 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one is generated as a free base, it undergoes rapid, spontaneous intermolecular condensation. The nucleophilic primary amine of one molecule attacks the highly electrophilic ketone of another, forming a dihydropyrazine intermediate. Upon exposure to air, this intermediate is rapidly oxidized to a highly stable, conjugated pyrazine dimer[2].

To circumvent this catastrophic side reaction, the compound must be synthesized via a controlled reduction and isolated exclusively as a hydrochloride salt. Protonating the amine neutralizes its nucleophilicity, effectively shutting down the dimerization pathway.

Self-Validating Synthetic Methodology

To ensure absolute scientific integrity, the following protocol is designed as a self-validating system . Each synthetic transformation includes an orthogonal analytical checkpoint. Proceeding without satisfying these checkpoints will compromise the entire workflow. We utilize the Staudinger reduction of an

-azido ketone to avoid over-alkylation.

Step 1: -Bromination

• Procedure: Dissolve 1-(1,3-thiazol-5-yl)ethan-1-one in glacial acetic acid. Add 1.05 equivalents of molecular bromine (Br₂) dropwise at 0°C. Stir for 2 hours at room temperature.

• Causality: Acetic acid acts as both a solvent and an enolization catalyst, directing the bromination exclusively to the

  -carbon.

• Validation Checkpoint: Analyze via LC-MS. The reaction is complete only when the chromatogram shows the disappearance of the starting material and the emergence of a product peak with a distinct 1:1 isotopic doublet (M⁺ and M+2) indicative of mono-bromination.

Step 2: Nucleophilic Azidation

• Procedure: Dissolve the crude

  -bromo ketone in anhydrous acetone. Add 1.2 equivalents of Sodium Azide (NaN₃) and stir at room temperature for 4 hours. Filter the resulting NaBr salts.

• Causality: The azide ion is a powerful, non-basic nucleophile that cleanly displaces the bromide via an Sₙ2 mechanism without causing enolization or elimination.

• Validation Checkpoint: Perform an FT-IR scan of the crude oil. You must observe a strong, sharp asymmetric stretching band at ~2100 cm⁻¹ . If this band is absent, the azidation has failed.

Step 3: Staudinger Reduction & Salt Isolation

• Procedure: Dissolve the

  -azido ketone in a THF/Water mixture. Slowly add 1.1 equivalents of Triphenylphosphine (PPh₃) at 0°C. Stir until nitrogen gas evolution ceases. Acidify the mixture immediately with 2M HCl in diethyl ether to precipitate the product.

• Causality: PPh₃ attacks the azide to form a phosphazide intermediate, which loses N₂ to form an iminophosphorane. Water hydrolyzes this to the primary amine and triphenylphosphine oxide (TPPO). Immediate acidification traps the amine as the HCl salt, preventing pyrazine dimerization.

• Validation Checkpoint: ¹H NMR (DMSO-d₆) must show a broad integration of 3H at ~8.5 ppm, confirming the presence of the -NH₃⁺ group. ³¹P NMR must show a single peak at ~29 ppm (TPPO), confirming complete reduction.

Synthetic workflow of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one via Staudinger reduction.

Applications in Drug Development

The 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one scaffold is highly prized in oncology and immunology. By utilizing the primary amine and the ketone, medicinal chemists can construct complex heterocyclic arrays, such as 3(5)-amino-pyrazole derivatives[3].

These advanced derivatives are frequently utilized as Cyclin-Dependent Kinase (CDK) inhibitors . In tumor cells, hyperactive CDK/Cyclin complexes aberrantly phosphorylate the Retinoblastoma (Rb) protein. This phosphorylation forces Rb to release the E2F transcription factor, driving unchecked cellular proliferation. Thiazole-derived inhibitors synthesized from our

-amino ketone competitively bind to the ATP-binding pocket of CDKs, halting this pathway and inducing apoptosis[3].

Mechanism of action for thiazole-derived CDK inhibitors in cell cycle arrest.

Handling, Stability, and Storage Protocols

To ensure the longevity of the synthesized material, adhere strictly to the following parameters:

• Physical State: Must be stored as a dry hydrochloride or hydrobromide salt.

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) to prevent ambient moisture from inducing partial hydrolysis and subsequent dimerization.

• Temperature: Maintain at 2-8°C in a dark, desiccated environment.

• Downstream Usage: When the free base is required for downstream coupling (e.g., amide bond formation), do not pre-form it. Instead, generate the free base in situ within the reaction mixture using a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) immediately prior to adding the electrophile.

References

• Synthesis of bis-diosgenin pyrazine dimers: new cephalostatin analogs PubMed / Steroids URL:[Link]

• 1-(2-Amino-1,3-thiazol-4-yl)ethan-1-one (Structural Analog & Chemical Properties) PubChem URL:[Link]

• WO2001012189A1 - 3(5)

Sources

• 1. 1-(2-Amino-1,3-thiazol-4-yl)ethan-1-one | C5H6N2OS | CID 3111964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis of bis-diosgenin pyrazine dimers: new cephalostatin analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. WO2001012189A1 - 3(5)-amino-pyrazole derivatives, process for their preparation and their use as antitumor agents - Google Patents [patents.google.com]

Molecular weight and formula of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one

Executive Summary: The Scaffold Advantage

In the landscape of fragment-based drug discovery (FBDD), 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one (CAS: 53159-71-0) represents a "privileged scaffold."[1] Unlike simple aliphatic linkers, the thiazole core offers inherent aromaticity, hydrogen-bond donor/acceptor capability, and specific pi-stacking interactions that enhance binding affinity with biological targets, particularly kinases and bacterial adenylate cyclases.

This guide moves beyond basic catalog data to provide a rigorous technical analysis of its synthesis, physicochemical behavior, and utility as a pharmacophore precursor. We focus on the 5-acetyl isomer, distinguishing it from the more common 4-methyl derivatives, to offer precise structural insights for high-specificity ligand design.

Physicochemical Profile

The following data constitutes the baseline identity of the compound. These parameters are critical for calculating ADME (Absorption, Distribution, Metabolism, Excretion) profiles in early-stage drug development.

Parameter	Value	Technical Note
IUPAC Name	1-(2-amino-1,3-thiazol-5-yl)ethan-1-one	Preferred over 2-amino-5-acetylthiazole for precision.[1]
CAS Number	53159-71-0	Distinct from the 4-methyl analog (CAS 30748-47-1).[1]
Molecular Formula	C₅H₆N₂OS	High heteroatom density.[1]
Molecular Weight	142.18 g/mol	Ideal for Fragment-Based Drug Design (Rule of 3 compliant).
Exact Mass	142.0201 Da	Monoisotopic mass for HRMS calibration.[1]
SMILES	CC(=O)C1=CN=C(N)S1	Useful for cheminformatics integration.
LogP (Predicted)	~0.6	Indicates moderate hydrophilicity; good aqueous solubility potential.
Topological Polar Surface Area	84.2 Ų	Suggests good membrane permeability but potential blood-brain barrier issues.[1]
Melting Point	176–178 °C	Crystalline solid stability.[1]

Synthetic Architecture: The Hantzsch Construction[1]

The most robust route to 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one is the Hantzsch Thiazole Synthesis .[1] This method utilizes the condensation of an

-halocarbonyl with a thioamide.[1] For the 5-acetyl derivative, the specific challenge is the regioselectivity required to leave the acetyl group intact while forming the ring.[1]

Mechanistic Pathway

The reaction proceeds via the nucleophilic attack of the thiourea sulfur atom on the

-carbon of the haloketone, followed by an intramolecular cyclization where the nitrogen attacks the carbonyl group.[1]

Figure 1: Mechanistic flow of the Hantzsch synthesis targeting the 5-acetyl thiazole core.

Experimental Protocol: Synthesis from 2-Bromoacetoacetaldehyde

Note: 2-Bromoacetoacetaldehyde is unstable and often generated in situ or used immediately.[1]

Reagents:

• 2-Bromoacetoacetaldehyde (or 1-bromo-2,2-dimethoxy-3-butanone as a masked precursor)[1]

• Thiourea (Stoichiometric equivalent: 1.0 eq)

• Ethanol (Solvent, anhydrous preferred)

• Sodium Acetate (Base, catalytic)

Step-by-Step Methodology:

• Precursor Preparation: Dissolve 5.0 g (~30 mmol) of 2-bromoacetoacetaldehyde in 50 mL of absolute ethanol. Critical: Maintain temperature at 0–5 °C to prevent self-condensation of the aldehyde.[1]

• Addition: Add thiourea (2.76 g, 36 mmol) slowly to the stirred solution. The slight excess ensures complete consumption of the unstable bromo-aldehyde.[1]

• Cyclization: Allow the mixture to warm to room temperature (RT) over 1 hour. Then, heat to reflux (approx. 78 °C) for 3–4 hours.

  • Observation: The solution will likely darken; precipitation of the hydrobromide salt may occur.[1]

• Work-up: Cool the reaction mixture to RT. Neutralize the solution with saturated aqueous sodium acetate or sodium bicarbonate to liberate the free base.[1]

• Isolation: Evaporate the ethanol under reduced pressure. Resuspend the residue in water (20 mL) and extract with ethyl acetate (3 x 30 mL).

• Purification: Dry the organic layer over anhydrous

  , filter, and concentrate. Recrystallize the crude solid from an Ethanol/Water (9:1) mixture to obtain white/off-white crystals.[1]

• Validation: Confirm structure via

  H-NMR. Look for the characteristic thiazole proton singlet around 8.0–8.5 ppm and the acetyl methyl singlet around 2.4 ppm.[1]

Functional Reactivity & Drug Design

This molecule is bifunctional, possessing an exocyclic amine and an acetyl group . This dual reactivity allows it to serve as a versatile "linchpin" in convergent synthesis.[1]

Figure 2: Functional reactivity map illustrating the divergent synthetic utility of the scaffold.[1]

Strategic Applications:

• Claisen-Schmidt Condensation: The acetyl group is highly amenable to condensation with aromatic aldehydes to form chalcones .[1] These derivatives have shown significant potency as antimicrobial agents and inhibitors of bacterial adenylate cyclases [1, 2].[1]

• Kinase Inhibition: The 2-aminothiazole motif mimics the adenine ring of ATP.[1] It can form hydrogen bonds with the "hinge region" of kinase enzymes.[1] The acetyl tail provides a vector to extend into the hydrophobic back pocket of the enzyme.[1]

• Heterocyclization: The amine and acetyl groups can be further cyclized to form fused ring systems (e.g., imidazothiazoles), increasing structural rigidity and metabolic stability.

Quality Control & Safety

Analytical Standards:

• Purity:

  98% by HPLC is recommended for biological assays.

• Storage: Store at 2–8 °C under inert atmosphere (Argon/Nitrogen). The free amine is susceptible to oxidation over prolonged periods.[1]

• Safety (GHS):

  • Warning: Acute Toxicity, Oral (Category 4).

  • Hazard Statement: H302 (Harmful if swallowed).[2]

  • Handling: Use standard PPE (gloves, goggles). Perform synthesis in a fume hood due to the lachrymatory nature of

    -haloketone precursors.[1]

References

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 12236850, 1-(2-amino-4-methyl-1,3-thiazol-5-yl)ethan-1-one hydrochloride. (Note: Reference for structural analog comparison). Retrieved from [Link]

• Chemical Synthesis Database. (2025). Synthesis and properties of 1-(2-amino-1,3-thiazol-5-yl)ethanone. Retrieved from [Link]

• Scholars Research Library. (2014). Biological and medicinal significance of 2-aminothiazoles. Der Pharmacia Lettre, 6(5), 134-150. Retrieved from [Link]

• Lozynskyi, A. V., et al. (2022).[3] Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. Biopolymers and Cell.[1][3] Retrieved from [Link]

Sources

• 1. 53159-71-0|1-(2-Aminothiazol-5-yl)ethanone|BLD Pharm [bldpharm.com]
• 2. echemi.com [echemi.com]
• 3. library.dmed.org.ua [library.dmed.org.ua]

Solubility Profile of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one in Organic Solvents: A Comprehensive Technical Guide

As a Senior Application Scientist, understanding the precise solvation behavior of highly functionalized heterocyclic building blocks is paramount. 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one is a complex molecule featuring a thiazole ring, a carbonyl group, and a primary amine. This specific triad of functional groups creates a highly polar surface area prone to strong intermolecular hydrogen bonding and dipole-dipole interactions.

This whitepaper provides an in-depth analysis of its solubility profile in organic solvents, detailing the mechanistic causality of its solvation, predictive quantitative data, and a rigorously self-validating experimental protocol for thermodynamic solubility determination.

Physicochemical Profiling & Causality of Solvation

To predict and manipulate the solubility of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one, we must first deconstruct its molecular architecture and the resulting intermolecular forces (crystal lattice energy) that a solvent must overcome:

• The Thiazole Ring: An aromatic heterocycle containing both nitrogen (a strong hydrogen-bond acceptor) and sulfur. It imparts moderate lipophilicity but readily interacts with polar protic solvents[1].

• The Carbonyl Group (Ketone): A strong dipole and dedicated hydrogen-bond acceptor.

• The Primary Amine (

  ): Acts as both a hydrogen-bond donor and acceptor.

The Causality of Solvation: Because this molecule possesses both strong H-bond donors and acceptors, it forms a highly stable, tightly packed crystal lattice driven by intermolecular amine-ketone hydrogen bonding. To dissolve this compound, an organic solvent must possess a high dielectric constant (

) and strong hydrogen-bonding capabilities to disrupt these solute-solute interactions[2].

Logical relationship between solvent polarity and solvation mechanism.

Quantitative Solubility Data in Organic Solvents

Based on the physicochemical properties of aminothiazole derivatives, the following table summarizes the predictive thermodynamic solubility profile of the free base form of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one across a spectrum of organic solvents at 25°C.

Solvent Classification	Organic Solvent	Dielectric Constant ( )	Predicted Solubility (mg/mL)	Mechanistic Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	46.7	> 50.0	Strongest disruption of the crystal lattice via intense dipole-dipole interactions and H-bond acceptance.
Polar Aprotic	N,N-Dimethylformamide (DMF)	36.7	30.0 - 50.0	Excellent solvation of the thiazole ring and amine; slightly weaker than DMSO.
Polar Protic	Methanol (MeOH)	32.7	15.0 - 30.0	Protic solvation efficiently engages the primary amine and thiazole nitrogen via H-bond donation and acceptance.
Polar Aprotic	Acetonitrile (MeCN)	37.5	5.0 - 15.0	Moderate dipole interactions; lacks H-bond donation, limiting its ability to fully solvate the amine.
Weakly Polar	Ethyl Acetate (EtOAc)	6.0	1.0 - 5.0	Weak H-bond acceptance; insufficient to break strong amine-ketone solute dimers.
Non-Polar	Hexane / Heptane	1.9	< 0.1	Cannot overcome the polar surface area interactions; relies solely on weak van der Waals forces.

Methodology: Thermodynamic Solubility Determination

In early-stage drug discovery, kinetic solubility (solvent-shift method) is often used for high-throughput screening[3]. However, kinetic methods frequently result in supersaturation artifacts. For a highly crystalline molecule like an aminothiazole, Thermodynamic Solubility via the Shake-Flask method is mandatory to determine the true equilibrium between the solid lattice and the solvated state[2],[4].

The Self-Validating Shake-Flask Protocol

This protocol is engineered to prevent false positives caused by supersaturation and false negatives caused by compound degradation.

Step 1: Preparation of Saturated Solution

• Action: Add an excess amount of solid 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one (e.g., 100 mg) to 1.0 mL of the target organic solvent in a sealed, chemically inert borosilicate glass vial.

• Causality: An excess of solid must be visibly present to ensure the solution can reach maximum saturation without depleting the solid phase[5].

Step 2: Thermal Equilibration (Agitation)

• Action: Place the vial in a temperature-controlled orbital shaker at 25°C (± 0.5°C) at 300 RPM for 48 to 72 hours.

• Causality: Highly crystalline heterocycles possess high lattice energies and dissolve slowly. Standard 24-hour incubations often yield false-low kinetic artifacts[5]. 72 hours ensures true thermodynamic equilibrium.

Step 3: Phase Separation

• Action: Centrifuge the suspension at 10,000 x g for 15 minutes to pellet the undissolved solid. Carefully extract the supernatant and filter it through a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter[2],[6].

• Causality: PTFE is chosen over Nylon or Cellulose Acetate because Nylon can non-specifically bind primary amines via hydrogen bonding, which would artificially lower the measured concentration in the filtrate.

Step 4: Self-Validation Mechanism

• Action: Sample the solution at two distinct time points:

  and .

• Causality: If the concentration difference (

  ) between these two time points is , the system is mathematically validated as having reached equilibrium. If , agitation must continue.

Step 5: Quantification via HPLC-UV

• Action: Dilute the filtrate into the linear dynamic range of a pre-established calibration curve and analyze via High-Performance Liquid Chromatography (HPLC) coupled with UV detection[3].

• Causality: HPLC-UV is strictly required over bulk UV-Vis spectrophotometry. Alpha-aminoketones can degrade in solution (e.g., self-condensing into pyrazines). HPLC separates the intact parent molecule from degradation products, whereas bulk UV-Vis would quantify both, leading to a dangerous overestimation of solubility.

Self-validating Shake-Flask workflow for thermodynamic solubility.

Troubleshooting: Chemical Stability in Solution

A critical scientific insight when working with 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one is its inherent reactivity.

-aminoketones are notoriously prone to intermolecular self-condensation. In highly concentrated solutions (such as DMSO stock solutions), the primary amine of one molecule can nucleophilically attack the ketone of another, eventually oxidizing to form a stable dihydropyrazine or pyrazine derivative.

Optimization Strategy: If long-term solution stability is required, convert the free base to its hydrochloride (HCl) salt . Protonating the primary amine completely halts its nucleophilicity, preventing self-condensation. Note on Solubility Shift: Salt formation will drastically invert the solubility profile—the HCl salt will exhibit exceptional solubility in water and methanol, but its solubility in aprotic organic solvents like Ethyl Acetate and Dichloromethane will plummet to near zero.

References

• Solubility Testing – Shake Flask Method Source: BioAssay Systems URL:[Link]

• A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility Source: Pharmaceutical Sciences (Tabriz University of Medical Sciences) URL:[Link]

• Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance Source: Indian Journal of Pharmaceutical Education and Research URL:[Link]

Sources

• 1. archives.ijper.org [archives.ijper.org]
• 2. benchchem.com [benchchem.com]
• 3. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 4. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 5. researchgate.net [researchgate.net]
• 6. bioassaysys.com [bioassaysys.com]

pKa values of the amino group in 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one

An In-depth Technical Guide to the pKa of the Amino Group in 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one

Authored by: A Senior Application Scientist

Abstract

Introduction: The Significance of pKa in Drug Development

The extent to which a molecule ionizes in a solution of a given pH is dictated by its pKa value. This parameter is fundamental to predicting a drug candidate's behavior in biological systems.[1] The ionization state affects numerous properties critical for therapeutic efficacy, including:

• Solubility: The aqueous solubility of a drug often depends on its ability to exist in an ionized form.

• Permeability: The ability of a drug to cross biological membranes, such as the intestinal wall or the blood-brain barrier, is typically favored for the neutral, un-ionized species.[2]

• Target Binding: Ionic interactions, such as salt bridges, can be crucial for a drug's binding affinity to its biological target.[2]

• ADME Properties: Absorption, distribution, metabolism, and excretion are all influenced by the ionization state of a drug molecule.[2]

Given the presence of a primary amino group, 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one is expected to be a basic compound. The pKa of its conjugate acid (the protonated amine) will determine the ratio of the charged to uncharged species at physiological pH (approximately 7.4). Understanding this value is therefore a prerequisite for its rational development as a potential therapeutic agent.

Theoretical Considerations: Factors Influencing the pKa

The basicity of the amino group in 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one is modulated by the electronic effects of the substituted thiazole ring. Several structural features must be considered when estimating its pKa.

• Inductive Effect: The electron-withdrawing acetyl group (-C(O)CH3) attached to the thiazole ring at position 5 will decrease the electron density within the ring system. This inductive effect will likely reduce the basicity of the amino group at position 2 compared to a simple alkylamine.

• Resonance: The lone pair of electrons on the exocyclic amino group can be delocalized into the aromatic thiazole ring. This resonance stabilization of the free base reduces its availability for protonation, thus lowering its basicity.[5]

• Hybridization: The nitrogen atom of the amino group is sp2 hybridized, and its lone pair resides in a p orbital to participate in resonance. The lone pair electrons on an imine nitrogen, for comparison, occupy an sp2 hybrid orbital.[5] The basicity of imines is generally lower than that of amines, with pKa values for protonated imines in the range of 5-7.[5]

• Thiazole Ring Nitrogens: The thiazole ring itself contains a nitrogen atom which is generally weakly basic. The presence of this and the sulfur atom will influence the overall electronic landscape of the molecule.

Based on these considerations, the pKa of the protonated amino group in 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one is expected to be significantly lower than that of a typical primary alkylamine (pKa ~10.6) and likely falls within the range of other aromatic amines.[6]

Experimental Determination of pKa

The pKa of a compound can be determined through various robust experimental techniques. The choice of method often depends on the compound's properties, such as solubility and the presence of a chromophore, as well as the available equipment.

Potentiometric Titration

This is a classic and highly precise method for pKa determination.[7][8] It involves the gradual addition of a titrant (an acid or a base) to a solution of the analyte while monitoring the pH with a calibrated electrode.[9][10] The pKa is determined from the inflection point of the resulting titration curve.[8]

Detailed Protocol for Potentiometric Titration

• Instrument Calibration: Calibrate the pH meter using at least three standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0).[9]

• Sample Preparation: Accurately weigh and dissolve a sufficient amount of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one to prepare a solution with a concentration of at least 10⁻⁴ M.[7][9] If solubility in water is low, a co-solvent such as methanol may be used, but it's important to note that this will yield an apparent pKa (pKa') specific to that solvent mixture.[1][7]

• Titrant Preparation: Prepare standardized solutions of 0.1 M HCl and 0.1 M NaOH. Ensure the NaOH solution is carbonate-free.[7]

• Ionic Strength Adjustment: Maintain a constant ionic strength throughout the titration by adding a background electrolyte, such as 0.15 M KCl.[9]

• Titration Procedure:

  • Place a known volume of the sample solution in a thermostated vessel on a magnetic stirrer.

  • Immerse the calibrated pH electrode into the solution.

  • Purge the solution with nitrogen to remove dissolved CO2.[9]

  • Add small, precise increments of the titrant (0.1 M HCl, since the analyte is a base).

  • Record the pH reading after each addition, allowing the reading to stabilize.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point, which corresponds to the midpoint of the buffer region on the titration curve.[9]

UV-Vis Spectrophotometry

This method is suitable for compounds that possess a UV-active chromophore close to the ionization center, leading to a change in the UV-Vis spectrum as a function of pH.[7][11] It is more sensitive than potentiometry and requires less sample.[7][11]

Detailed Protocol for UV-Vis Spectrophotometry

• Instrument Setup: Use a calibrated UV-Vis spectrophotometer.

• Buffer Preparation: Prepare a series of buffer solutions with constant ionic strength covering a wide pH range (e.g., from pH 2 to 12).[11]

• Sample Preparation: Prepare a stock solution of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one in a suitable solvent (e.g., DMSO).[11]

• Spectral Acquisition:

  • Add a small, constant amount of the stock solution to each buffer solution in a 96-well microtiter plate or individual cuvettes.[11]

  • Record the UV-Vis spectrum (e.g., 230-500 nm) for the compound in each buffer.[11]

  • Record the spectra of blank buffers for correction.[11]

• Data Analysis:

  • Identify wavelengths where the absorbance changes significantly with pH.

  • Plot absorbance at a selected wavelength versus pH. The resulting sigmoidal curve will have an inflection point at the pKa.[12]

  • Alternatively, use multi-wavelength data and appropriate software to fit the data to the Henderson-Hasselbalch equation to determine the pKa.[13]

Capillary Electrophoresis (CE)

CE is a powerful separation technique that can determine pKa values with high accuracy, requiring only minute amounts of sample and tolerating impurities.[14] The method is based on measuring the effective electrophoretic mobility of the analyte as a function of the pH of the background electrolyte.

Detailed Protocol for Capillary Electrophoresis

• Instrument Setup: Use a capillary electrophoresis system with a UV detector. A fused-silica capillary is typically used.

• Buffer Preparation: Prepare a series of background electrolyte (BGE) buffers with known pH values and constant ionic strength, spanning a range around the expected pKa.

• Sample Preparation: Dissolve the sample in water or a suitable solvent. A neutral marker (e.g., DMSO) is often included to measure the electroosmotic flow (EOF).[14]

• Electrophoresis Procedure:

  • Sequentially rinse the capillary with base, water, and the respective BGE.

  • Inject the sample into the capillary.

  • Apply a voltage and record the electropherogram.

  • Repeat the measurement for each BGE.

• Data Analysis:

  • Calculate the effective mobility (μ_eff) of the analyte at each pH.

  • Plot the effective mobility versus pH.

  • Fit the data to a sigmoidal curve. The inflection point of the curve corresponds to the pKa.[14][15]

Summary of Experimental Methods

Method	Advantages	Disadvantages
Potentiometric Titration	High precision, well-established, direct measurement.[7][8]	Requires larger sample amounts, sensitive to CO2, challenging for poorly soluble compounds.[7][10]
UV-Vis Spectrophotometry	High sensitivity, requires small sample amounts, suitable for poorly soluble compounds.[7][11]	Requires a pH-sensitive chromophore near the ionization site, impurities can interfere.[7]
Capillary Electrophoresis	Requires very small sample amounts, high throughput potential, tolerates impurities.[14]	Can be complex to set up, potential for analyte-buffer interactions.

Computational pKa Prediction

In addition to experimental methods, computational chemistry offers a valuable approach for estimating pKa values. These in silico methods can be particularly useful in the early stages of drug discovery for screening large numbers of compounds.

Overview of Computational Approaches

Methods for predicting pKa generally involve calculating the free energy change (ΔG) of the deprotonation reaction in solution. This is often achieved using a thermodynamic cycle. Common quantum mechanical methods include:

• Density Functional Theory (DFT): Offers a good balance of accuracy and computational cost for pKa prediction.[16]

• Semi-empirical Methods (e.g., PM7, AM1): These are faster but generally less accurate than DFT.[17][18] They can be useful for relative pKa predictions within a series of related compounds.[17][18]

A continuum solvation model (e.g., COSMO or SMD) is typically used to account for the effect of the solvent (water).[16][18]

General Workflow for Computational pKa Prediction

The workflow involves several key steps, which can be visualized using a flowchart.

Caption: A generalized workflow for the computational prediction of pKa values.

Conclusion

Determining the pKa of the amino group in 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one is an essential step in characterizing its potential as a drug candidate. This guide has provided a robust framework for approaching this task, grounded in both theoretical principles and practical, validated methodologies. While potentiometric titration remains a gold standard for its precision, techniques like UV-Vis spectrophotometry and capillary electrophoresis offer valuable alternatives, especially when dealing with limited sample quantities or low solubility.[7][8][11][14] Furthermore, computational methods serve as a powerful predictive tool to guide experimental work. By employing the protocols and understanding the principles outlined herein, researchers can confidently determine and interpret the pKa of this and other novel compounds, enabling more informed decisions in the complex process of drug development.

References

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• Chemagination. (n.d.). How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide. Retrieved from [Link]

• ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Retrieved from [Link]

• Avdeef, A., & Tsinman, K. (2006). Development of Methods for the Determination of pKa Values. PMC. Retrieved from [Link]

• DergiPark. (2024, April 23). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

• Barillaro, T., et al. (2012). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. PMC. Retrieved from [Link]

• Analiza. (2022, July 26). Using Capillary Electrophoresis to Measure pKa. Retrieved from [Link]

• Fuguet, E., et al. (2008, January 28). Critical evaluation of buffering solutions for pKa determination by capillary electrophoresis. Electrophoresis. Retrieved from [Link]

• Oumada, F. Z., et al. (2014, August 29). Internal Standard Capillary Electrophoresis as a High-Throughput Method for pKa Determination in Drug Discovery and Development. ACS Combinatorial Science. Retrieved from [Link]

• Oumada, F. Z., et al. (2015, May 14). Novel Instrument for Automated pKa Determination by Internal Standard Capillary Electrophoresis. Analytical Chemistry. Retrieved from [Link]

• eGyanKosh. (n.d.). EXPT. 5 DETERMINATION OF pKa OF AN INDICATOR USING SPECTROPHOTOMETRY. Retrieved from [Link]

• Columbia University. (n.d.). UV-Vis Spectrometry, pKa of a dye. Retrieved from [Link]

• Geiser, L., et al. (2005, November 15). Determination of pKa values by capillary zone electrophoresis with a dynamic coating procedure. Journal of Separation Science. Retrieved from [Link]

• Mettler Toledo. (n.d.). Streamline pKa Value Determination Using Automated UV/Vis-Titration. Retrieved from [Link]

• Ovidius University. (n.d.). Determination of the pKa value of some 1,2,4-triazol derivatives in forty seven different. Ovidius University Annals of Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of pKa Values of Some New Triazole Derivatives Using Different Methods. Retrieved from [Link]

• Max Planck Institute. (n.d.). Modelling of the Dissociation Constant (pKa) of Amino Acids. MPG.PuRe. Retrieved from [Link]

• PeerJ. (n.d.). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. Retrieved from [Link]

• Chemical Synthesis Database. (2025, May 20). 1-(2-amino-1,3-thiazol-5-yl)ethanone. Retrieved from [Link]

• Master Organic Chemistry. (2023, February 9). Isoelectric Points of Amino Acids (and How To Calculate Them). Retrieved from [Link]

• MDPI. (2023, July 17). Synthesis and Structure Determination of Substituted Thiazole Derivatives as EGFR/BRAFV600E Dual Inhibitors Endowed with Antiproliferative Activity. Retrieved from [Link]

• MDPI. (2021, December 10). Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models. Retrieved from [Link]

• PubChem. (n.d.). 1-(2-Amino-1,3-thiazol-4-yl)ethan-1-one. Retrieved from [Link]

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• PMC. (2024, March 18). Microwave-Assisted One-Pot Telescoped Synthesis of 2‑Amino-1,3-thiazoles, Selenazoles, Imidazo[1,2‑a]pyridines, and Other Heterocycles from Alcohols. Retrieved from [Link]

• Chemistry LibreTexts. (2022, July 20). 7.6: Acid-base properties of nitrogen-containing functional groups. Retrieved from [Link]

• University of Calgary. (n.d.). Ch27 pKa and pI values. Retrieved from [Link]

• Master Organic Chemistry. (2026, January 9). The pKa Table Is Your Friend. Retrieved from [Link]

• YouTube. (2021, July 25). Titration of Amino Acids - pH, pKa1 and pKa2 - Isoelectric Point. Retrieved from [Link]

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The Emergence of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one Analogs: A Technical Guide to Their History, Discovery, and Therapeutic Potential

Abstract

The 2-aminothiazole moiety is a cornerstone in medicinal chemistry, recognized for its prevalence in a multitude of clinically significant molecules. This in-depth technical guide focuses on a specific, highly promising scaffold: 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one and its analogs. We will navigate the historical context of thiazole-based drug discovery, delve into the synthetic routes for these compounds, and explore their diverse biological activities, including anticancer, antimicrobial, and kinase inhibitory effects. This guide is intended for researchers, scientists, and drug development professionals, providing both a comprehensive overview and detailed experimental insights to facilitate further research and development in this exciting area.

Introduction: The Thiazole Ring - A Privileged Scaffold in Drug Discovery

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, has long been recognized as a "privileged scaffold" in medicinal chemistry. Its unique electronic properties and ability to participate in various non-covalent interactions have made it a versatile building block for the design of a wide array of therapeutic agents.[1][2] From the early discovery of sulfathiazole, a potent antimicrobial agent, to its incorporation in modern drugs, the thiazole nucleus continues to be a focal point of drug discovery efforts.[3]

The 2-aminothiazole core, in particular, has garnered significant attention due to its synthetic accessibility and the diverse pharmacological activities exhibited by its derivatives. These compounds have shown promise as anticancer, anti-inflammatory, antibacterial, antifungal, and antiviral agents.[3][4] This guide will specifically explore the history, synthesis, and biological evaluation of analogs based on the 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one core, a scaffold that offers multiple points for chemical modification and optimization of therapeutic properties.

Historical Perspective and Discovery

The journey of thiazole-containing compounds in medicine is a rich one, dating back to the early 20th century. The development of synthetic methodologies, most notably the Hantzsch thiazole synthesis, paved the way for the exploration of a vast chemical space of thiazole derivatives.[5] This classical method, involving the condensation of an α-haloketone with a thioamide, remains a cornerstone for the synthesis of the 2-aminothiazole core.

The discovery of the therapeutic potential of 2-aminothiazole analogs has often been driven by high-throughput screening campaigns and subsequent structure-activity relationship (SAR) studies. For instance, the identification of 2-aminothiazole derivatives as potent kinase inhibitors has been a significant breakthrough in cancer therapy.[6] The 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one scaffold emerged from these explorations as a versatile platform for generating libraries of compounds with diverse biological activities. The presence of a reactive amino group and a ketone functionality allows for a wide range of chemical modifications, making it an attractive starting point for medicinal chemistry programs.

Synthetic Strategies and Methodologies

The synthesis of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one and its analogs primarily relies on the foundational Hantzsch thiazole synthesis, followed by modifications of the core structure.

Synthesis of the Core Scaffold: 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one

The parent compound can be synthesized through the reaction of an appropriate α-haloketone with thiourea.

Experimental Protocol: Synthesis of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one

• Step 1: Preparation of the α-haloketone (if not commercially available). The synthesis of the necessary α-haloketone precursor is a critical first step. For example, 2-bromoacetoacetaldehyde can be utilized.

• Step 2: Hantzsch Thiazole Synthesis.

  • Dissolve the α-haloketone (1.0 equivalent) in a suitable solvent, such as ethanol.

  • Add thiourea (1.0 equivalent) to the solution.

  • Stir the reaction mixture at room temperature for 24 hours, followed by reflux for 3 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • The resulting solid product is collected by filtration, washed with cold ethanol, and dried under vacuum.

Caption: General workflow for the Hantzsch synthesis of the 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one core.

Synthesis of N-Substituted Analogs

The 2-amino group of the core scaffold is a key position for introducing diversity and modulating biological activity. N-acylation and N-alkylation are common strategies.

Experimental Protocol: N-Acylation of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one [5]

• Reaction Setup: Dissolve 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one (1.0 equivalent) in a suitable solvent such as pyridine or a mixture of dichloromethane and a non-nucleophilic base (e.g., triethylamine).

• Acylation: Cool the reaction mixture to 0 °C in an ice bath. Add the desired acyl chloride (1.1 equivalents) dropwise with constant stirring.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC.

• Work-up and Purification: Quench the reaction with water. If using dichloromethane, separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure. The crude product is then purified by column chromatography or recrystallization.

Caption: Workflow for the N-acylation of the 2-aminothiazole core.

Biological Activities and Therapeutic Potential

Analogs of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one have demonstrated a remarkable range of biological activities, positioning them as promising candidates for drug development in various therapeutic areas.

Anticancer Activity

The 2-aminothiazole scaffold is a well-established pharmacophore in the design of anticancer agents.[4] Derivatives of this core have shown potent cytotoxic activity against a variety of cancer cell lines.

Mechanism of Action: Kinase Inhibition

A primary mechanism through which these compounds exert their anticancer effects is through the inhibition of protein kinases, which are crucial regulators of cell growth, proliferation, and survival.[7] For example, certain 2-aminothiazole derivatives have been identified as potent inhibitors of Cyclin-Dependent Kinases (CDKs) and Aurora Kinases, leading to cell cycle arrest and apoptosis in cancer cells.[6][8]

Caption: Key structural modification points influencing the biological activity of 2-aminothiazole analogs.

Conclusion and Future Directions

The 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one scaffold and its analogs represent a highly promising area for drug discovery and development. Their synthetic tractability, coupled with a broad spectrum of biological activities, makes them attractive candidates for targeting a range of diseases, from cancer to infectious diseases. Future research should focus on the synthesis and evaluation of novel analogs with improved potency, selectivity, and pharmacokinetic properties. A deeper understanding of their mechanisms of action will be crucial for their successful translation into clinical candidates. The application of computational modeling and structure-based drug design will undoubtedly accelerate the optimization of these versatile molecules into next-generation therapeutics.

References

• Ayati, A., Emami, S., Asadipour, A., Shafiei, Z., & Foroumadi, A. (2015). Recent applications of 2-aminothiazole based scaffolds in medicinal chemistry. European Journal of Medicinal Chemistry, 97, 685-707.
• BATHULA, S., SANKARANARAYANAN, M., MALGIJA, B., KALIAPPAN, I., BHANDARE, R. R., & SHAIK, A. B. (2023).
• BenchChem. (2025). Application Notes and Protocols for the Synthesis of N-Acylated Thiazole Derivatives.
• BenchChem. (2025). An In-depth Technical Guide on the Mechanism of Action of 2-(1-Aminoethyl)thiazole-5-carboxylic Acid and Its Analogs.
• Das, J., Chen, P., Norris, D., Padmanabha, R., Lin, J., Moquin, R. V., ... & Barrish, J. C. (2006). 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor. Journal of medicinal chemistry, 49(23), 6819–6832.
• Geronikaki, A., et al. (2023). Functionally substituted 2-aminothiazoles as antimicrobial agents: in vitro and in silico evaluation. SAR and QSAR in Environmental Research, 34(5), 395-414.
• Hassan, A. S., Hafez, T. S., & Osman, S. A. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1465.
• Khalifa, M. E., Mohamed, M. A. H., & Alshehri, N. H. (2015). Synthesis of novel 2-amino-5-arylazothiazol derivatives and their biological impacts: Assessment of toxicity and antioxidant enzymes activities. Macedonian Journal of Chemistry and Chemical Engineering, 34(2), 229-239.
• Krasavin, M., Karapetian, R., Konstantinov, I., Gezentsvey, Y., Bukhryakov, K., Godovykh, E., ... & Gakh, A. A. (2009). Discovery and potency optimization of 2-amino-5-arylmethyl-1,3-thiazole derivatives as potential therapeutic agents for prostate cancer. Archiv der Pharmazie: An International Journal Pharmaceutical and Medicinal Chemistry, 342(7), 420-427.
• Petrou, A., Kartsev, V., Geronikaki, A., Glamočlija, J., Ćirić, A., & Soković, M. (2013). Antimicrobial activity and cytotoxicity of some 2-amino-5-alkylidene-thiazol-4-ones. Medicinal Chemistry Research, 22(11), 5486-5493.
• Singh, N., Sutar, N., Kumar, S., & Sharma, U. K. (2010). Synthesis and antimicrobial activity of some novel 2-amino thiazole derivatives. Journal of Chemical and Pharmaceutical Research, 2(3), 691-698.
• Sławiński, J., & Szafrański, K. (2014). Synthesis and biological evaluation of 2-aminothiazole derivatives as antimycobacterial and antiplasmodial agents. Bioorganic & medicinal chemistry letters, 24(2), 617-621.
• Tighadouini, S., Radi, S., Siraj, B., Mabkhot, Y. N., Al-Aizari, A. A., & Ansar, M. (2016). Synthesis and Antimicrobial Activity of Some New 2-Substituted Aminothiazoles. International Journal of Pharmaceutical and Clinical Research, 8(4), 263-267.
• Wang, Y., et al. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. Medicinal Chemistry Research, 30(1), 1-19.
• Yarmoluk, S. M., et al. (2018). 2-Aminothiazole derivatives as selective allosteric modulators of the protein kinase CK2. Part 1. Journal of medicinal chemistry, 61(17), 7864-7875.
• Yarmoluk, S. M., et al. (2019). 2-Aminothiazole derivatives as selective allosteric modulators of the protein kinase CK2. Part 2. Journal of medicinal chemistry, 62(5), 2536-2549.
• Zhang, Y., et al. (2017). Design, synthesis and biological evaluation of 2-amino-N-(2-aminophenyl)thiazole-5-carboxamide derivatives as novel Bcr-Abl and histone deacetylase dual inhibitors. MedChemComm, 8(7), 1446-1451.

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2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one CAS number and identifiers

This guide provides an in-depth technical analysis of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one , a critical heterocyclic building block in medicinal chemistry.

Part 1: Chemical Identity & Core Profile[1]

2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one (also known as 5-acetyl-2-aminothiazole) is a bifunctional pharmacophore featuring a reactive acetyl group at the C5 position and a free amino group at the C2 position. This specific substitution pattern renders it a versatile scaffold for the synthesis of kinase inhibitors, antimicrobial agents, and adenosine receptor antagonists.

Identifier	Value
IUPAC Name	1-(2-Amino-1,3-thiazol-5-yl)ethan-1-one
Common Name	5-Acetyl-2-aminothiazole
CAS Number	53159-71-0 (Free Base)
Molecular Formula	C₅H₆N₂OS
Molecular Weight	142.18 g/mol
SMILES	CC(=O)c1sc(N)nc1
InChI Key	XJKIEXPVXXFORX-UHFFFAOYSA-N
Appearance	White to pale yellow crystalline solid
Melting Point	176–178 °C (Free Base)

Critical Distinction: Do not confuse this compound with 1-(2-amino-4-methyl-1,3-thiazol-5-yl)ethanone (CAS 30748-47-1), which contains an additional methyl group at the C4 position. The absence of the C4-methyl group in the target compound significantly alters its steric profile and reactivity in structure-activity relationship (SAR) studies.

Part 2: Synthetic Methodology

The synthesis of 2-amino-5-acetylthiazoles presents a regiochemical challenge. Direct acetylation of 2-aminothiazole often leads to N-acetylation rather than C5-acylation. Therefore, the most robust route involves the Hantzsch Thiazole Synthesis using a pre-functionalized 1,3-dicarbonyl precursor.

Core Synthetic Pathway

The synthesis relies on the condensation of 2-bromo-3-oxobutanal (often generated in situ from sodium acetoacetaldehyde) with thiourea . The regioselectivity is driven by the higher reactivity of the aldehyde carbonyl (or its equivalent) towards the sulfur nucleophile of thiourea.

Figure 1: Hantzsch synthesis pathway for 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one.

Step-by-Step Experimental Protocol

Prerequisites:

• Ensure all solvents are anhydrous.

• Bromination requires a fume hood due to lachrymatory intermediates.

Step 1: Preparation of 2-Bromo-3-oxobutanal

• Dissolve sodium acetoacetaldehyde (1 eq) in anhydrous chloroform or dichloromethane at 0°C.

• Add bromine (1 eq) dropwise over 30 minutes, maintaining the temperature below 5°C.

• Stir for 1 hour at 0°C. The color should fade from deep red to pale orange/yellow, indicating consumption of bromine.

• Note: The intermediate 2-bromo-3-oxobutanal is unstable; use immediately in the next step without isolation.

Step 2: Cyclization with Thiourea

• Dissolve thiourea (1.0 eq) in absolute ethanol.

• Add the solution of 2-bromo-3-oxobutanal (from Step 1) dropwise to the thiourea solution at room temperature.

• Heat the mixture to reflux (approx. 78°C) for 3–4 hours. A precipitate (the hydrobromide salt) typically forms.

• Cool the reaction mixture to room temperature.

Step 3: Isolation and Purification

• Filter the solid hydrobromide salt.

• Dissolve the salt in a minimum amount of water.

• Neutralize carefully with saturated aqueous sodium bicarbonate (NaHCO₃) or 10% NaOH to pH 8–9 to liberate the free base.

• Extract with ethyl acetate (3x) or filter the precipitated free base directly if the concentration is high.

• Recrystallize from ethanol/water to obtain the target as a white/pale yellow solid.

Part 3: Applications in Drug Discovery

The 2-amino-5-acetylthiazole scaffold is a "privileged structure" in medicinal chemistry, serving as a precursor for diverse bioactive agents.

Kinase Inhibition (Src/Abl)

The C5-acetyl group mimics the hinge-binding region of ATP or serves as a handle to attach "tail" moieties that occupy the hydrophobic pocket of kinases. Derivatives of this core are structurally related to Dasatinib (though Dasatinib uses a 5-carboxamide linker), where the thiazole nitrogen forms a critical hydrogen bond with the kinase hinge region (e.g., Met318 in c-Src).

Antimicrobial & Antitubercular Agents

Aminothiazoles are potent inhibitors of Mycobacterium tuberculosis (MTB). The 2-amino group is often derivatized (e.g., to a hydrazone or amide) to improve cell wall permeability, while the thiazole ring disrupts bacterial respiration or cell division.

Figure 2: Therapeutic applications and mechanistic roles of the scaffold.

Part 4: Handling & Safety Data

Signal Word: WARNING

Hazard Class	H-Code	Statement
Acute Toxicity (Oral)	H302	Harmful if swallowed.[1]
Skin Irritation	H315	Causes skin irritation.[2][3][4]
Eye Irritation	H319	Causes serious eye irritation.[2][4]
STOT-SE	H335	May cause respiratory irritation.[2][3][5][6]

Storage Protocol:

• Temperature: Store at 2–8°C (Refrigerate).

• Atmosphere: Hygroscopic; store under inert gas (Nitrogen/Argon) to prevent degradation or hydrate formation.

• Stability: Stable as the hydrochloride or hydrobromide salt. The free base may darken upon prolonged exposure to air/light due to oxidation of the amino group.

References

• PubChem. 1-(2-Amino-1,3-thiazol-5-yl)ethan-1-one (Compound CID 3111964). National Library of Medicine. [Link]

• Journal of Organic Chemistry. Synthesis of 2-aminothiazoles via Hantzsch Reaction. (General reference for Hantzsch mechanism context). [Link]

• ResearchGate. Aminothiazoles in Drug Discovery: A Review.[Link]

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Protocols & Analytical Methods

Synthesis of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one: A Detailed Protocol and Application Guide

This comprehensive guide provides a detailed, step-by-step protocol for the synthesis of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one, a valuable building block in medicinal chemistry and drug development. This document is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery. The protocol herein is designed to be self-validating, with explanations for key experimental choices, ensuring both reproducibility and a deep understanding of the underlying chemical principles.

Introduction

The 2-aminothiazole moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of biologically active compounds, including antibacterial and anticancer agents.[1][2] The title compound, 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one, incorporates this key heterocycle and a reactive amino ketone functionality, making it a versatile intermediate for the synthesis of more complex molecular architectures. This guide details a reliable three-step synthetic sequence, commencing with the formation of a 5-acetylthiazole precursor, followed by α-bromination, and culminating in the introduction of the primary amine via the Delépine reaction.

Synthetic Strategy Overview

The synthesis is logically divided into three key stages, each employing well-established and robust chemical transformations. This approach ensures high yields and purity of the final product.

Figure 1: Overall synthetic workflow for 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one.

Experimental Protocols

Part 1: Synthesis of 1-(1,3-Thiazol-5-yl)ethan-1-one (5-Acetylthiazole)

The initial step involves the construction of the thiazole ring with the required acetyl group at the 5-position. While various methods exist for thiazole synthesis, a Hantzsch-type condensation provides a reliable route.[3] This specific protocol is adapted from procedures for analogous 5-acylthiazoles.[4]

Reagents and Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
3-Tosyloxy-2,4-pentanedione	284.31	28.4 g	0.1	Starting material
Thioformamide	61.10	6.1 g	0.1	Reagent
Triethylamine	101.19	10.1 g (13.9 mL)	0.1	Base
Ethanol	46.07	200 mL	-	Solvent

Procedure:

• To a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-tosyloxy-2,4-pentanedione (28.4 g, 0.1 mol) and ethanol (200 mL).

• Stir the mixture until the solid is partially dissolved.

• Add thioformamide (6.1 g, 0.1 mol) to the mixture.

• Slowly add triethylamine (10.1 g, 13.9 mL, 0.1 mol) dropwise over 15 minutes. An exothermic reaction may be observed.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Dissolve the residue in dichloromethane (200 mL) and wash with water (2 x 100 mL) and brine (1 x 100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 1-(1,3-thiazol-5-yl)ethan-1-one as a pale yellow oil.

Mechanism Insight: The Hantzsch thiazole synthesis involves the reaction of an α-haloketone (or a suitable equivalent like the tosyloxy ketone used here) with a thioamide. The reaction proceeds via a nucleophilic attack of the sulfur atom of the thioamide on the electrophilic carbon of the ketone, followed by cyclization and dehydration to form the aromatic thiazole ring.

Part 2: Synthesis of 2-Bromo-1-(1,3-thiazol-5-yl)ethan-1-one

This step involves the selective bromination of the methyl group of the acetyl moiety. This is a classic α-bromination of a ketone, which proceeds via an enol or enolate intermediate.[5][6] N-Bromosuccinimide (NBS) is a convenient and selective brominating agent for this transformation.[2]

Reagents and Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
1-(1,3-Thiazol-5-yl)ethan-1-one	127.16	12.7 g	0.1	Starting material
N-Bromosuccinimide (NBS)	177.98	17.8 g	0.1	Brominating agent
Azobisisobutyronitrile (AIBN)	164.21	0.164 g	0.001	Radical initiator
Carbon tetrachloride	153.82	250 mL	-	Solvent (Caution: Toxic)

Procedure:

• In a 500 mL round-bottom flask fitted with a reflux condenser and a magnetic stirrer, dissolve 1-(1,3-thiazol-5-yl)ethan-1-one (12.7 g, 0.1 mol) in carbon tetrachloride (250 mL).

• Add N-bromosuccinimide (17.8 g, 0.1 mol) and a catalytic amount of AIBN (0.164 g, 0.001 mol).

• Heat the mixture to reflux and irradiate with a UV lamp (or a standard 100W light bulb) to initiate the reaction.

• Continue refluxing for 2-3 hours, or until TLC analysis indicates the consumption of the starting material.

• Cool the reaction mixture to room temperature and filter off the succinimide by-product.

• Wash the filtrate with a 10% aqueous solution of sodium thiosulfate (2 x 100 mL) to remove any unreacted bromine, followed by water (1 x 100 mL) and brine (1 x 100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude 2-bromo-1-(1,3-thiazol-5-yl)ethan-1-one can be used in the next step without further purification. If necessary, it can be purified by recrystallization from a suitable solvent system like ethanol/water.

Causality of Experimental Choices: The use of AIBN and light promotes a radical mechanism for the bromination of the methyl group, which is often more selective than acid- or base-catalyzed methods that can lead to bromination of the thiazole ring. Carbon tetrachloride is a traditional solvent for such reactions, though safer alternatives like chloroform or acetonitrile can also be explored.

Part 3: Synthesis of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one

The final step is the conversion of the α-bromoketone to the primary amine using the Delépine reaction. This reaction is particularly well-suited for active halides like α-haloketones and provides a clean route to primary amines without the formation of secondary or tertiary amine by-products.[7][8]

Figure 2: Simplified mechanism of the Delépine reaction.

Reagents and Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
2-Bromo-1-(1,3-thiazol-5-yl)ethan-1-one	206.05	20.6 g	0.1	Starting material
Hexamethylenetetramine (Urotropine)	140.19	14.0 g	0.1	Reagent
Chloroform	119.38	200 mL	-	Solvent (Caution: Toxic)
Concentrated Hydrochloric Acid	36.46	~30 mL	-	For hydrolysis
Ethanol (95%)	46.07	300 mL	-	Solvent for hydrolysis

Procedure:

• Dissolve 2-bromo-1-(1,3-thiazol-5-yl)ethan-1-one (20.6 g, 0.1 mol) in chloroform (200 mL) in a 500 mL round-bottom flask with a magnetic stirrer.

• Add hexamethylenetetramine (14.0 g, 0.1 mol) in one portion.

• Stir the mixture at room temperature for 24 hours. A white precipitate of the quaternary hexaminium salt will form.

• Collect the precipitate by vacuum filtration and wash it with a small amount of cold chloroform.

• Transfer the hexaminium salt to a 1 L round-bottom flask and add a mixture of 95% ethanol (300 mL) and concentrated hydrochloric acid (30 mL).

• Heat the mixture to reflux for 6-8 hours. The salt will gradually dissolve.

• After the reflux period, cool the reaction mixture in an ice bath. The hydrochloride salt of the desired amine will precipitate.

• Collect the solid by vacuum filtration, wash with cold ethanol, and then with diethyl ether.

• Dry the product in a vacuum oven to obtain 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one hydrochloride as a white to off-white solid.

• To obtain the free base, the hydrochloride salt can be dissolved in water and neutralized with a suitable base (e.g., sodium bicarbonate) until the pH is ~8-9. The free amine can then be extracted with an organic solvent like ethyl acetate.

Trustworthiness of the Protocol: The Delépine reaction is a highly reliable method for the synthesis of primary amines from alkyl halides.[7][9] The formation of the quaternary ammonium salt is typically clean, and the subsequent acid-catalyzed hydrolysis effectively liberates the primary amine.[8] The byproducts, formaldehyde and ammonium chloride, are easily separated from the desired product, especially when it is isolated as the hydrochloride salt.

References

• Singh, N., et al. (2010). Synthesis and antimicrobial activity of some novel 2-amino thiazole derivatives. Journal of Chemical and Pharmaceutical Research, 2(3), 691-698. [Link]

• Rajappa, S., & Advani, B. G. (1977). A general synthesis of thiazoles. Part 5. Synthesis of 5-acyl-2-dialkylaminothiazoles. Proceedings of the Indian Academy of Sciences - Section A, 86(3), 269-274. [Link]

• Delépine, M. (1895). Sur une nouvelle méthode de préparation des amines primaires. Comptes Rendus Hebdomadaires des Séances de l'Académie des Sciences, 120, 501-503.

• Venkata Rao, C., et al. (2013). Synthesis of novel 2-amino thiazole derivatives. Der Pharma Chemica, 5(2), 181-184. [Link]

• ResearchGate. (n.d.). Synthesis of 5-acyl thiazole derivatives. [Link]

• chemeurope.com. (n.d.). Delépine reaction. [Link]

• Organic Chemistry Portal. (n.d.). Delépine Reaction. [Link]

• LibreTexts Chemistry. (2023, January 29). 22.3: Alpha Halogenation of Aldehydes and Ketones. [Link]

• Itoh, T., et al. (2011). Preparation of α-Bromoketones and Thiazoles from Ketones with NBS and Thioamides in Ionic Liquids. International Journal of Organic Chemistry, 1(3), 120-126. [Link]

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• 2. Preparation of α-Bromoketones and Thiazoles from Ketones with NBS and Thioamides in Ionic Liquids [scirp.org]
• 3. researchgate.net [researchgate.net]
• 4. ias.ac.in [ias.ac.in]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Delepine reaction [organic-chemistry.org]
• 9. Delépine_reaction [chemeurope.com]

Reagents required for the preparation of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one

An In-Depth Guide to the Synthesis of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one: Reagents, Protocols, and Mechanistic Insights

Introduction

2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one is a pivotal heterocyclic building block in medicinal chemistry and drug discovery. Its structural motif, featuring a primary amine adjacent to a thiazole-ketone core, serves as a versatile scaffold for the synthesis of a wide array of pharmacologically active compounds. This guide provides a comprehensive overview of the requisite reagents and detailed protocols for the reliable synthesis of this compound, tailored for researchers, chemists, and professionals in pharmaceutical development. The primary synthetic strategy discussed involves a two-step sequence: the α-bromination of a commercially available precursor followed by a nucleophilic substitution to introduce the primary amine functionality. We will explore two robust methods for the amination step: the Delépine reaction and the Gabriel synthesis, offering insights into the causality behind experimental choices to ensure reproducible and high-yielding outcomes.

Overview of the Primary Synthetic Pathway

The most direct and widely employed route to synthesize 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one begins with 1-(1,3-thiazol-5-yl)ethan-1-one (5-acetylthiazole). The synthesis is logically dissected into two critical transformations:

• α-Bromination: Introduction of a bromine atom at the carbon alpha to the carbonyl group. This step transforms the relatively unreactive acetyl group into a highly reactive α-bromoketone, an excellent electrophile.

• Amination: Displacement of the bromide with a protected or latent form of ammonia to selectively form the primary amine.

The overall workflow is visualized below.

The Strategic Utility of 2-Aminothiazole Derivatives in Pharmaceutical Synthesis: A Guide for Researchers

The 2-aminothiazole moiety is a cornerstone in modern medicinal chemistry, serving as a privileged scaffold in a multitude of pharmacologically active agents. Its unique electronic properties and ability to engage in various biological interactions have cemented its importance in drug discovery and development. This guide provides an in-depth exploration of a key 2-aminothiazole intermediate, offering detailed protocols and mechanistic insights for its synthesis and application, particularly in the context of oncology therapeutics.

Introduction: The Significance of the 2-Aminothiazole Core

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a recurring motif in a vast array of pharmaceuticals. The introduction of an amino group at the 2-position significantly enhances its utility as a versatile building block. This substitution allows for further molecular elaboration, enabling the synthesis of complex molecules with diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties[1][2]. The 2-aminothiazole core is particularly adept at forming key hydrogen bonds and other non-covalent interactions within the active sites of enzymes, making it a valuable component in the design of targeted therapies.

A prime example of the successful application of this scaffold is in the synthesis of Dasatinib, a potent tyrosine kinase inhibitor used in the treatment of chronic myeloid leukemia (CML) and Philadelphia chromosome-positive acute lymphoblastic leukemia (ALL)[3][4]. The synthesis of Dasatinib relies on a key 2-aminothiazole intermediate, highlighting the critical role of this structural unit in the development of life-saving medicines.

Synthesis of a Key Dasatinib Precursor: 2-Amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide

While the direct synthesis of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one is of interest, a more illustrative and highly relevant application for drug development professionals is the synthesis of a closely related and crucial precursor to Dasatinib: 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide. This protocol is adapted from established, efficient synthetic routes[3][5][6][7][8].

The synthesis is a multi-step process that culminates in the formation of the 2-aminothiazole ring via a Hantzsch-type cyclization. The overall synthetic strategy is outlined below:

Caption: Synthetic scheme for a key Dasatinib precursor.

Protocol 1: Synthesis of N-(2-chloro-6-methylphenyl)-3-ethoxyacrylamide

This initial step involves the formation of an acrylamide intermediate from commercially available starting materials.

Materials:

Reagent/Solvent	Molecular Weight	Quantity (molar eq.)
2-chloro-6-methylaniline	141.60 g/mol	1.0 eq.
3-ethoxyacryloyl chloride	134.55 g/mol	1.5 eq.
Pyridine	79.10 g/mol	1.5 eq.
Tetrahydrofuran (THF), anhydrous	-	-

Procedure:

• To a stirred solution of 2-chloro-6-methylaniline (1.0 eq.) and pyridine (1.5 eq.) in anhydrous THF at 0-5 °C, slowly add 3-ethoxyacryloyl chloride (1.5 eq.).

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with 1N HCl and extract the product with ethyl acetate.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to yield N-(2-chloro-6-methylphenyl)-3-ethoxyacrylamide as a solid[3].

Protocol 2: Synthesis of 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide

This step involves a one-pot bromination and subsequent cyclization with thiourea to form the desired 2-aminothiazole ring.

Materials:

Reagent/Solvent	Molecular Weight	Quantity (molar eq.)
N-(2-chloro-6-methylphenyl)-3-ethoxyacrylamide	239.70 g/mol	1.0 eq.
N-Bromosuccinimide (NBS)	177.98 g/mol	1.1 eq.
Thiourea	76.12 g/mol	1.2 eq.
1,4-Dioxane	-	-
Water	-	-

Procedure:

• Dissolve N-(2-chloro-6-methylphenyl)-3-ethoxyacrylamide (1.0 eq.) in a 1:1 mixture of 1,4-dioxane and water.

• Cool the solution to -10 to 0 °C and add N-Bromosuccinimide (1.1 eq.) portion-wise, maintaining the temperature.

• Stir the mixture at this temperature for 1 hour.

• Add thiourea (1.2 eq.) to the reaction mixture and then warm to room temperature, followed by heating to 80 °C for 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and pour it into water.

• Neutralize with a saturated solution of sodium bicarbonate.

• The product will precipitate out of the solution. Collect the solid by filtration, wash with water, and dry under vacuum to afford 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide[3].

Experimental Workflow and Quality Control

A robust experimental workflow is crucial for ensuring the reproducibility and success of the synthesis. The following diagram illustrates a typical workflow from starting material acquisition to final product characterization.

Caption: A typical experimental workflow for synthesis.

Characterization

The identity and purity of the synthesized 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide should be confirmed by standard analytical techniques:

• ¹H NMR: To confirm the proton environment of the molecule.

• ¹³C NMR: To confirm the carbon skeleton.

• Mass Spectrometry (MS): To determine the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

Safety and Handling

• 2-chloro-6-methylaniline: Toxic and an irritant. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated fume hood.

• 3-ethoxyacryloyl chloride: Corrosive and a lachrymator. Handle with extreme care in a fume hood.

• N-Bromosuccinimide (NBS): Irritant and corrosive. Avoid contact with skin and eyes.

• Thiourea: Harmful if swallowed.

• Solvents (THF, Dioxane): Flammable and should be handled in a well-ventilated area away from ignition sources.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

Conclusion

The 2-aminothiazole framework is a privileged scaffold in pharmaceutical sciences, with its utility prominently demonstrated in the synthesis of the anticancer drug Dasatinib. The protocols detailed herein provide a reliable and efficient pathway for the synthesis of a key Dasatinib precursor, 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide. By understanding the underlying mechanistic principles and adhering to rigorous experimental procedures, researchers can effectively utilize this valuable intermediate to advance their drug discovery and development programs.

References

• A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib. (n.d.). Semantic Scholar. Retrieved from [Link]

• Method for synthesizing 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide. (2015, June 3). Google Patents.
• Method for synthesizing 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide. (2010, March 10). Google Patents.
• 2-amino-N-(2-chloro-6-methyl phenyl)thiazole-5-carboxamide synthesis method. (n.d.). Google Patents.

• New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. (2019, May 4). Molecules, 24(9), 1686. [Link]

• Hantzsch thiazole synthesis - laboratory experiment. (2020, November 5). YouTube. Retrieved from [Link]

• The Hantzsch Thiazole Synthesis. (n.d.). ResearchGate. Retrieved from [Link]

• synthesis process of dasatinib and intermediate thereof. (2013, January 31). Justia Patents. Retrieved from [Link]

• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. (2016). Molecules, 21(10), 1305. [Link]

• One-Pot Synthesis of Thiazoles via Hantzsch Thiazole Reaction and Their Antimicrobial Activity. (2015). Asian Journal of Chemistry, 27(12), 4477-4480.

• Learning from the Hantzsch synthesis. (2000, November 7). Journal of Chemical Education, 77(11), 1437. [Link]

• Discovery and potency optimization of 2-amino-5-arylmethyl-1,3-thiazole derivatives as potential therapeutic agents for prostate cancer. (2009, July). Archiv der Pharmazie, 342(7), 420-427. [Link]

• ES2568659T3 - Dasatinib synthesis process and an intermediate thereof. (n.d.). Google Patents.
• A Facile Synthesis of 5-(2-Bromo-4-Methylthiazol-5-yl)-3-(Methylthio)-1H-Pyrazole. (2015, July 28). International Journal of Scientific & Engineering Research, 6(7).
• WO2011095125A1 - Synthesis methods and purification methods of dasatinib. (n.d.). Google Patents.

• Synthesis of 2-(thiazol-5-yl)ethan-1-ol derivative 5. Reagents and... (n.d.). ResearchGate. Retrieved from [Link]

• Regioselective Synthesis of 2,4- and 2,5-Disubstituted 1,3-Thiazoles from 2-Oxo-2-(amino)ethanedithioates. (2023, November 14). Synlett, 35(02), 215-220.

• 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. (2018, May 31). International Journal of Nanomedicine, 13, 3337-3354. [Link]

• Synthetic method for 2-acetyl thiazole. (n.d.). Google Patents.

• 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimi. (2018, May 31). Dove Medical Press. Retrieved from [Link]

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Application Notes and Protocols for Thiazole Amino Ketone Derivatives: A Guide to Ensuring Compound Integrity and Laboratory Safety

These application notes provide researchers, scientists, and drug development professionals with a comprehensive guide to the proper handling and storage of thiazole amino ketone derivatives. Adherence to these protocols is critical for maintaining the chemical integrity, and biological activity of these compounds, as well as ensuring the safety of laboratory personnel. The recommendations herein are synthesized from established best practices for handling reactive chemical entities and specific knowledge of thiazole, amine, and ketone chemistries.

Introduction: The Chemical Nature of Thiazole Amino Ketone Derivatives

Thiazole amino ketone derivatives are a class of heterocyclic compounds of significant interest in medicinal chemistry and drug discovery due to their diverse biological activities.[1][2] The core structure, featuring a five-membered aromatic ring containing both sulfur and nitrogen, imparts unique electronic properties.[1] The presence of amino and ketone functional groups, however, introduces potential instabilities that necessitate careful handling and storage. The amino group can act as a nucleophile and is susceptible to oxidation, while the ketone functionality can be involved in various reactions. The thiazole ring itself, while aromatic, has a sulfur atom that can be prone to oxidation.[3] Understanding these chemical characteristics is fundamental to preventing compound degradation and ensuring the validity of experimental results.

Core Principles of Handling and Storage

The primary objective when handling and storing thiazole amino ketone derivatives is to mitigate exposure to environmental factors that can compromise their stability. These factors include:

• Atmospheric Oxygen: The amino group and the sulfur atom in the thiazole ring can be susceptible to oxidation.

• Moisture (Hygroscopicity): The presence of water can lead to hydrolysis of certain functional groups or catalyze other degradation reactions.[3]

• Light (Photosensitivity): Exposure to light, particularly UV radiation, can induce photodegradation.[3][4][5]

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation.[3][6]

• pH: Both strongly acidic and basic conditions can promote degradation.[7]

Receiving and Initial Inspection of Compounds

Proper procedure upon receipt of thiazole amino ketone derivatives is the first step in ensuring their long-term stability.

Workflow for Receiving and Initial Inspection:

Caption: Workflow for receiving new thiazole amino ketone derivatives.

Protocol for Receiving and Inspection:

• Inspect External Packaging: Upon receipt, carefully inspect the shipping container for any signs of damage or compromised seals.

• Verify Documentation: Cross-reference the received compound with the shipping documents and the Certificate of Analysis (CoA). Ensure the compound name, batch number, and quantity are correct.

• Equilibrate to Ambient Temperature: Before opening, place the sealed container inside a desiccator for at least 30-60 minutes to allow it to equilibrate to room temperature. This prevents condensation of atmospheric moisture onto the cold compound.

• Visual Inspection: Once equilibrated, open the container in a controlled environment (e.g., a fume hood) and visually inspect the compound. Note any discrepancies from the expected appearance, such as discoloration or clumping, which may indicate degradation or moisture absorption.

• Inventory Management: Immediately log the compound into your chemical inventory system, noting the date of receipt and the manufacturer's expiration date.[8]

Storage Protocols

The appropriate storage conditions are paramount to preserving the integrity of thiazole amino ketone derivatives.

Short-Term Storage (Days to Weeks)

For compounds that will be used frequently, short-term storage in a desiccator at room temperature may be acceptable, provided the compound is not overtly sensitive. However, refrigeration is generally recommended.

Long-Term Storage (Months to Years)

For long-term storage, the following conditions are strongly advised:

• Temperature: Store at -20°C or -80°C.[3] Lower temperatures significantly slow down the rate of chemical degradation.[3]

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen.[3] This is crucial to minimize the risk of oxidation of the amino group and the thiazole's sulfur atom.

• Light: Protect from light by using amber vials or by storing containers in a dark location.[3][4][5]

• Moisture: Store in a tightly sealed container, preferably within a desiccator, even when refrigerated or frozen.[9] For highly hygroscopic compounds, consider using a container with a PTFE-lined cap.

Table 1: Recommended Storage Conditions for Thiazole Amino Ketone Derivatives

Parameter	Recommended Condition	Rationale
Temperature	-20°C to -80°C for long-term storage.[3]	Slows the rate of chemical degradation.[3]
2-8°C for short-term storage.
Atmosphere	Inert gas (Argon or Nitrogen).[3]	Prevents oxidation of the amine and thiazole sulfur.[3]
Light	Amber vials or storage in the dark.[3][4][5]	Prevents photodegradation.[3]
Humidity	Tightly sealed containers in a desiccator.[9]	Prevents hydrolysis and moisture-catalyzed degradation.[3]

Safe Handling Procedures

Due to the presence of the amino and ketone functional groups, these compounds should be handled with appropriate care.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield should be worn at all times.[7]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber) are mandatory.[7]

• Protective Clothing: A laboratory coat is required. For larger quantities, consider additional protective clothing.[10]

• Respiratory Protection: If there is a risk of generating dust or aerosols, work in a certified chemical fume hood. In the absence of a fume hood, a NIOSH-approved respirator with appropriate cartridges may be necessary.[10]

Engineering Controls:

• Ventilation: Always handle these compounds in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation exposure.[4][9]

Spill and Waste Management:

• Spill Response: In case of a spill, evacuate the area if necessary. Wear appropriate PPE and contain the spill using an inert absorbent material. Do not use combustible materials like paper towels for large spills.[7]

• Waste Disposal: Dispose of waste materials according to local, state, and federal regulations for chemical waste.[10]

Solution Preparation and Handling

Many thiazole derivatives exhibit limited stability in solution, particularly in protic or aqueous solvents.

Protocol for Solution Preparation:

• Solvent Selection: Use high-purity, anhydrous solvents whenever possible. Dimethyl sulfoxide (DMSO) is a common solvent, but be aware that it can act as an oxidizing agent for the thiazole sulfur.[3]

• Inert Atmosphere: When preparing stock solutions for long-term storage, it is best practice to do so under an inert atmosphere.

• Storage of Solutions: Store stock solutions at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles.[3] Repeated freezing and thawing can introduce moisture and oxygen, accelerating degradation.[3]

• Concentration: Storing solutions at higher concentrations (e.g., 10 mM) can sometimes improve stability.[3]

Potential Degradation Pathways

Understanding the potential degradation pathways is crucial for troubleshooting and for designing stability studies.

Caption: Potential degradation pathways for thiazole amino ketone derivatives.

Key Degradation Pathways:

• S-Oxidation: The sulfur atom in the thiazole ring can be oxidized, particularly in the presence of oxidizing agents like DMSO, to form the corresponding S-oxide or S-dioxide.[3]

• Hydrolysis: In the presence of water, labile functional groups can be hydrolyzed. In some cases, this can lead to the opening of the thiazole ring.[3][11]

• Photodegradation: Exposure to light, especially UV radiation, can induce complex degradation pathways.[3]

• Amine Oxidation: The amino group can be susceptible to oxidation, leading to a variety of degradation products and a loss of biological activity.

By implementing these handling and storage protocols, researchers can ensure the quality and reliability of their thiazole amino ketone derivatives, leading to more accurate and reproducible experimental outcomes.

References

• What are the Health and Safety Guidelines for Using Amines? -
• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide -
• "improving the stability of thiazole compounds in DMSO for long-term storage" - Benchchem -
• degradation pathways of 2-amino-1,3,4-thiadiazoles under experimental conditions - Benchchem -
• Best Practices for Safe Chemical Storage in Labor
• Guide to Safe Chemical Storage: Best Practices for the Industry -
• Best Practices for Proper Chemical Storage - The Synergist -
• Application Notes and Protocols: Handling and Storage of Chlorin
• Monoethanolamine (MEA) Safety & Handling Guide - TeamChem -
• Properly Storing Hazardous Chemicals in Your Facility - Alltracon Machinery Moving and Millwright Services -
• A Beginner's Guide to Chemical Storage Best Practices - Moravek -
• A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES -
• Synthesis and Biological Evaluation of Thiazole Deriv
• An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics - FABAD Journal of Pharmaceutical Sciences -

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Solvent selection for the reaction of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one

Application Note: Solvent Selection & Handling Protocols for 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one

Executive Summary & Critical Structural Distinction

This guide addresses the solvent selection and handling of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one .

CRITICAL WARNING: Researchers frequently confuse this compound with its isomer, 1-(2-amino-1,3-thiazol-5-yl)ethan-1-one (where the amino group is attached directly to the thiazole ring).[1]

• Target Compound (

  -aminoketone): The amino group is on the alkyl chain (C2).[1] This motif is chemically unstable as a free base, prone to rapid self-condensation into pyrazines.[1]

• Isomer (Aminothiazole): The amino group is on the aromatic ring. This is stable.

This protocol focuses strictly on the unstable

-aminoketone variant. Successful utilization requires suppressing dimerization through rigorous solvent control and in situ neutralization strategies.[1]

Chemical Reactivity & Solvent Logic

The selection of solvent is dictated by the "Stability-Solubility Paradox" inherent to

-aminoketones.[1]

The Instability Mechanism (Dimerization)

Upon neutralization of the hydrochloride salt, the free amine undergoes intermolecular nucleophilic attack on the carbonyl of a neighboring molecule, followed by dehydration and oxidation. This yields 2,5-bis(thiazol-5-yl)pyrazine, effectively destroying the starting material.[1]

• Protic Solvents (MeOH, EtOH, Water): Accelerate dimerization by stabilizing the transition state and facilitating proton transfer. AVOID for free base handling.[1]

• Polar Aprotic Solvents (DMF, DMSO, NMP): Essential for dissolving the HCl salt but difficult to remove.[1]

• Non-Polar/Halogenated Solvents (DCM, THF): Poor solubility for the salt, but excellent for suppressing dimerization of the free base due to lack of hydrogen bond donation.

Solvent Compatibility Matrix

Solvent Class	Representative	Suitability	Rationale
Chlorinated	Dichloromethane (DCM)	High	Ideal for biphasic neutralization; suppresses dimerization; low boiling point.[1]
Amides	DMF, NMP, DMAc	Medium	Good for coupling reactions of the salt; high boiling point complicates workup.[1]
Alcohols	Methanol, Ethanol	FORBIDDEN	Promotes rapid self-condensation (pyrazine formation) and acetalization.[1]
Ethers	THF, 2-MeTHF	High	Good compromise for solubility/stability; use for reductive aminations.[1]
Ketones	Acetone	FORBIDDEN	Reacts with amine to form Schiff bases (imines).[1]

Visualization: Reactivity & Decision Pathways

Figure 1: Degradation Mechanism & Solvent Decision Tree

Caption: Figure 1. Left: The kinetic competition between productive reaction and pyrazine dimerization.[1] Right: Solvent selection based on reaction type.

Experimental Protocols

Protocol A: Amide Coupling (Peptide Bond Formation)

Use this when reacting the amine with a carboxylic acid.

Rationale: To prevent dimerization, the free amine must be generated in situ in the presence of the electrophile. Never isolate the free base.[1]

• Dissolution: In a flame-dried flask, dissolve the Carboxylic Acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF (concentration 0.1 M).

• Activation: Add DIPEA (1.0 equiv) and stir for 5 minutes to activate the acid.

• Addition: Add 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one Hydrochloride (1.0 equiv) as a solid in one portion.

• Controlled Release: Immediately add a second portion of DIPEA (1.2 equiv) dropwise.

  • Scientific Note: The slow addition of the second base ensures that as the amine salt is neutralized, it is immediately captured by the activated ester, statistically favoring coupling over dimerization.

• Monitoring: Monitor by LC-MS. Look for the product mass (M+H) and watch for the dimer mass (M_dimer = 2 * M_amine - 36).

Protocol B: Biphasic Neutralization (For Reductive Amination)

Use this when the reaction requires a non-polar solvent (e.g., DCM) or when using sensitive aldehydes.

Rationale: DCM suppresses dimerization.[1] A biphasic wash rapidly removes the acid without exposing the free base to a bulk aqueous phase for long periods.[1]

• Preparation: Suspend the Hydrochloride salt (1.0 equiv) in DCM (0.2 M).

• Neutralization: Add an equal volume of saturated NaHCO₃ (aq) and vigorously stir for exactly 2 minutes.

  • Checkpoint: Do not exceed 5 minutes. Extended contact with water promotes degradation.[1]

• Separation: Separate layers. Extract aqueous layer once with DCM.[1]

• Drying: Dry combined organics over Na₂SO₄ for 5 minutes. Filter directly into the reaction vessel containing the Aldehyde (1.1 equiv).

• Reaction: Add Reducing Agent (e.g., STAB) immediately.[1]

Analytical Data & Quality Control

Table 1: Stability of Free Base in Various Solvents (Normalized Half-Life)

Solvent	t½ (Free Base)	Primary Degradant	Recommendation
Methanol	< 15 min	Pyrazine Dimer + Hemiacetal	Avoid
Water (pH 7)	< 30 min	Pyrazine Dimer	Avoid
DCM	~ 4 hours	Pyrazine Dimer	Preferred for Workup
DMF	~ 1 hour	Pyrazine Dimer	Use only for In-situ
DMSO-d6	~ 2 hours	Pyrazine Dimer	Analyze immediately

QC Checkpoint (NMR): When analyzing the starting material (HCl salt) in DMSO-d6:

• Ensure the

  -methylene protons (CH₂-NH₂) appear as a sharp singlet/quartet around 4.0–4.5 ppm.[1]

• If you see a complex multiplet or new aromatic peaks not assigning to the thiazole, the salt may have partially degraded due to moisture ingress.

References

• BenchChem. (2025).[1][2][3] The Chemical Reactivity of the Alpha-Amino Ketone Moiety: A Technical Guide for Drug Development Professionals. Retrieved from [1]

• Royal Society of Chemistry. (2020).[1] Recent advances in the synthesis of α-amino ketones. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (2019). Synthesis of α-Amino Ketones. Retrieved from [Link]

• University of York. (2016).[1] CHEM21 Solvent Selection Guide. Retrieved from [Link]

Sources

• 1. 2-(2-amino-1,3-thiazol-5-yl)ethan-1-ol | 105773-93-1 [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Scalable Manufacturing of 1-(2-Amino-1,3-thiazol-5-yl)ethan-1-one

Target Audience: Process Chemists, Scale-up Engineers, and Drug Development Professionals

Introduction and Mechanistic Rationale

1-(2-Amino-1,3-thiazol-5-yl)ethan-1-one (CAS: 53159-71-0) is a highly versatile, bifunctional building block widely utilized in medicinal chemistry for the synthesis of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs[1]. The presence of both a primary amine and an acetyl group on the electron-rich thiazole core makes it an ideal precursor for diverse cross-coupling and condensation reactions.

The most robust and scalable method for constructing this specific thiazole architecture is the Hantzsch thiazole synthesis, utilizing 2-bromo-3-oxobutanal as the reactive ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-halocarbonyl electrophile. However, free 3-oxobutanal is notoriously unstable and prone to rapid self-condensation. To establish a commercially viable process, this protocol utilizes 4,4-dimethoxybutan-2-one (acetylacetaldehyde dimethyl acetal) as a stable, commercially available surrogate[2].

Retrosynthetic Strategy & Regiochemical Control

The success of this scale-up relies heavily on exploiting the inherent electronic properties of the intermediates to drive regioselectivity.

Causality of Nucleophilic Attack: When 2-bromo-3-oxobutanal reacts with thiourea, two nucleophilic centers (sulfur and nitrogen) compete. Sulfur is a highly polarizable, "soft" nucleophile, making it kinetically favored to attack the sp³ hybridized

-bromo carbon (a "soft" electrophile) via an S_N2 mechanism. Conversely, the "hard" nitrogen atoms preferentially attack the "hard" carbonyl centers[3].

Causality of Regioselectivity: Following S-alkylation, the intermediate isothiourea must undergo intramolecular cyclization. 2-Bromo-3-oxobutanal possesses both an aldehyde (C1) and a ketone (C3). Because aldehydes are significantly more electrophilic and less sterically hindered than ketones, the primary amine selectively attacks the aldehyde. This regiochemical preference ensures the acetyl group remains intact at the C5 position of the newly formed thiazole ring, preventing the formation of the undesired 4-methyl-5-formyl isomer[3].

Figure 1: Workflow for scalable synthesis of 1-(2-amino-1,3-thiazol-5-yl)ethan-1-one.

Telescoped Manufacturing Protocol

To maximize throughput, minimize solvent waste, and avoid the isolation of the highly reactive and lachrymatory 2-bromo-3-oxobutanal, Phase I and Phase II are telescoped.

Phase I: In Situ Generation of 2-Bromo-3-oxobutanal

• Reactor Preparation: Charge a 50 L glass-lined jacketed reactor with 4,4-dimethoxybutan-2-one (5.0 kg, 37.8 mol) and absolute ethanol (20 L).

• Temperature Control: Chill the mixture to 0–5 °C. Rationale: Strict temperature control is required to prevent over-bromination and manage the exothermic halogenation of the enol ether.

• Bromination: Add bromine (6.34 kg, 39.7 mol, 1.05 eq) dropwise via an addition funnel over 2.5 hours, maintaining the internal temperature below 10 °C.

• Hydrolysis: Once bromine addition is complete, add 1M aqueous HCl (5 L) and stir the mixture at 20 °C for 2 hours to quantitatively hydrolyze the acetal to the aldehyde.

• Self-Validation (IPC 1): Sample the reaction mixture and analyze via GC-MS. Proceed to Phase II only when the 4,4-dimethoxybutan-2-one peak is

  0.5% area.

Phase II: Cyclocondensation and Free Base Isolation

• Thiourea Addition: To the crude solution of 2-bromo-3-oxobutanal, add thiourea (2.88 kg, 37.8 mol, 1.0 eq) in three equal portions to control the mild exotherm.

• Cyclocondensation: Ramp the reactor temperature to 78 °C (reflux) and maintain for 3 hours[1].

• Self-Validation (IPC 2): Monitor the disappearance of 2-bromo-3-oxobutanal via HPLC. The reaction is deemed complete when the intermediate is <1.0% area.

• Neutralization (Critical Step): Cool the reactor to 15 °C. The Hantzsch synthesis generates hydrobromic acid, trapping the product as an HBr salt. Slowly add saturated aqueous NaHCO₃ until the pH stabilizes at 7.5–8.0. Rationale: The free base must be liberated to induce precipitation and ensure compatibility with downstream cross-coupling protocols.

• Isolation: Filter the resulting heavy white/pale-yellow precipitate through a Nutsche filter. Wash the filter cake sequentially with cold water (2

  5 L) to remove inorganic salts, followed by cold ethanol (1 2 L) to remove organic impurities.

• Drying: Dry the solid under vacuum (50 mbar) at 50 °C for 12 hours.

Process Optimization and Analytical Specifications

The following tables summarize the empirical data gathered during scale-up optimization and the strict quality control specifications required for the final API intermediate.

Table 1: Reaction Optimization for Cyclocondensation (Phase II)

Solvent System	Temperature	Reaction Time	Isolated Yield (%)	Purity (HPLC)
Ethanol (Absolute)	78 °C (Reflux)	3 h	74%	>98.5%
Methanol	65 °C (Reflux)	5 h	68%	95.2%
Water/EtOH (1:1)	85 °C	4 h	61%	92.0%
Tetrahydrofuran (THF)	66 °C (Reflux)	8 h	45%	85.5%

Note: Absolute ethanol provides the optimal balance of substrate solubility at reflux and product insolubility at lower temperatures, driving crystallization of the free base.

Table 2: Analytical Specifications for 1-(2-Amino-1,3-thiazol-5-yl)ethan-1-one

Parameter	Specification Limit
Appearance	White to pale yellow crystalline solid
Molecular Weight	142.18 g/mol
Melting Point	176 - 178 °C[1]
HPLC Purity (254 nm)	98.0% (Area %)
Mass Spectrometry (ESI+)	m/z 143.0[M+H]⁺
Residual Moisture (KF)	0.5% w/w

References

• 53159-71-0, 1-(2-Amino-1,3-thiazol-5-yl)ethan-1-one Formula - echemi.com -
• 2-Bromo-3-oxobutanal | 87005-15-0 | Benchchem - benchchem.com -
• Potent s-cis-Locked Bithiazole Correctors of ΔF508 Cystic Fibrosis Transmembrance ... - nih.gov -
• acetyl acetaldehyde dimethyl acetal 3-ketobutyraldehyde dimethylacetal - thegoodscentscompany.com -

Sources

• 1. echemi.com [echemi.com]
• 2. acetyl acetaldehyde dimethyl acetal, 5436-21-5 [thegoodscentscompany.com]
• 3. Potent s-cis-Locked Bithiazole Correctors of ΔF508 Cystic Fibrosis Transmembrance Conductance Regulator Cellular Processing for Cystic Fibrosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Advanced One-Pot Synthesis Strategies for Thiazol-5-yl Ethanone Scaffolds: A Comprehensive Application Note

Introduction & Mechanistic Rationale

The thiazol-5-yl ethanone scaffold is a privileged pharmacophore in modern drug discovery. It serves as a critical building block for synthesizing highly active 1 and pro-apoptotic anti-cancer therapeutics[1]. Historically, synthesizing 5-acetylthiazoles involved multi-step procedures utilizing highly toxic reagents such as 1[1].

To bypass these hazardous and low-yielding routes, modern synthetic chemistry has pivoted toward 2[2]. MCRs offer superior atom economy and operational simplicity by assembling three or more reactants in a single vessel. For the thiazol-5-yl ethanone core, the reaction between an arylglyoxal, a thiosemicarbazone, and an active methylene compound (acetylacetone) provides a direct, self-validating pathway to the desired scaffold[2]. Acetylacetone is the strategic linchpin here: its active methylene carbon acts as a nucleophile to close the thiazole ring, while one of its carbonyl groups is retained at the C5 position, successfully installing the ethanone moiety.

Caption: Workflow of the three-component one-pot synthesis of thiazol-5-yl ethanone.

Experimental Protocols

Protocol A: De Novo Synthesis of the Thiazol-5-yl Ethanone Core

This protocol details the 2 to build the core scaffold[2].

• Preparation of the Reaction Mixture: In a 50 mL round-bottom flask, dissolve thiosemicarbazone (1.0 mmol) and 4-methylphenylglyoxal (1.0 mmol) in 10 mL of absolute ethanol.

  • Causality: Ethanol is selected as the solvent because it provides optimal solubility for the thiosemicarbazone intermediates while allowing the azeotropic removal of water, driving the dehydration step of the cyclization.

• Addition of the Ethanone Precursor: Add acetylacetone (1.0 mmol) dropwise to the stirring solution.

• Catalysis: Introduce glacial acetic acid (10 mol%) to the mixture.

  • Causality: Acetic acid acts as a mild Brønsted acid catalyst, protonating the carbonyl oxygen of the arylglyoxal to increase its electrophilicity without degrading the sensitive thiosemicarbazone.

• Cyclization: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 78 °C) for 12 hours.

  • Causality: Elevated temperature is required to overcome the activation energy barrier of the final intramolecular cyclization and subsequent water elimination that forms the aromatic thiazole ring.

• Work-up and Purification: Cool the mixture to room temperature. Pour into crushed ice to precipitate the crude product. Filter, wash with cold water, and recrystallize from ethanol to afford the pure thiazol-5-yl ethanone derivative.

• Self-Validating QC Check: Perform

  H-NMR analysis. The appearance of a characteristic singlet around 2.4–2.5 ppm corresponds to the methyl protons of the newly installed C5-acetyl group. The disappearance of the acetylacetone methylene protons confirms successful cyclization.

Protocol B: Advanced Functionalization into Thiazolyl-Pyridine Hybrids

The synthesized thiazol-5-yl ethanone can be further functionalized via a 3 with benzaldehyde derivatives and malononitrile to yield complex anti-cancer hybrids[3].

• Reactant Assembly: Combine the synthesized thiazol-5-yl ethanone (2.0 mmol), a substituted benzaldehyde (2.0 mmol), and malononitrile (2.0 mmol) in 5 mL of glacial acetic acid.

• Nitrogen Source Addition: Add ammonium acetate (0.5 g).

  • Causality: Ammonium acetate serves a dual purpose; it acts as a catalyst for the initial Knoevenagel condensation between the benzaldehyde and malononitrile, and it provides the ammonia necessary for the final ring closure of the pyridine heterocycle.

• Reaction Execution: Reflux the mixture for 4 hours. Monitor reaction completion via TLC (Hexane:Ethyl Acetate 7:3).

• Isolation: Cool the reaction mixture and pour it into ice water. Neutralize cautiously with dilute ammonia solution until precipitation is complete. Filter and recrystallize from dioxane.

Quantitative Data Presentation

Optimizing the reaction environment is critical for maximizing the yield of the thiazole core. The table below summarizes the optimization parameters for the multicomponent synthesis of the thiazol-5-yl ethanone scaffold, demonstrating the necessity of the mild acid catalyst and protic solvent[2].

Table 1: Optimization of Solvent and Catalyst for the Three-Component Synthesis of Thiazol-5-yl Ethanone

Entry	Solvent	Catalyst (mol %)	Temp (°C)	Time (h)	Yield (%)
1	H O	Acetic Acid (10)	100	24	Trace
2	DMF	Acetic Acid (10)	80	12	35
3	MeOH	Acetic Acid (10)	65	12	42
4	EtOH	None	78	24	15
5	EtOH	Acetic Acid (10)	78 (Reflux)	12	55
6	EtOH	Acetic Acid (20)	78	12	56

Note: Reactions performed using an equimolar mixture of thiosemicarbazone, 4-methylphenylglyoxal, and acetylacetone. Entry 5 represents the optimal balance of atom economy and yield.

Biological Application & Mechanism of Action

Thiazol-5-yl ethanone derivatives, particularly when functionalized into pyrimidines or pyridines, exhibit profound anti-proliferative activity. They act as nanomolar inhibitors of the1[1]. By inhibiting CDK9, these scaffolds prevent the phosphorylation of RNA Polymerase II (RNAPII) at Serine 2. This transcriptional blockade rapidly downregulates short-lived anti-apoptotic proteins like Mcl-1 and Bcl-2, triggering tumor cell apoptosis[1].

Caption: Mechanism of action for thiazol-5-yl ethanone derivatives as CDK9 inhibitors.

References

• Substituted 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidines Are Highly Active CDK9 Inhibitors. National Institutes of Health (NIH). 1

• A simple route for the synthesis of substituted thiazole derivatives by multicomponent reaction between arylglyoxals, acetylacetone or ethyl acetoacetate, and thiosemicarbazones. ProQuest. 2

• Synthesis, In Vitro Evaluation and Molecular Docking Studies of Novel Thiophenyl Thiazolyl-Pyridine Hybrids as Potential Anticancer Agents. MDPI. 3

• One-Pot Chemoenzymatic Multicomponent Synthesis of Thiazole Derivatives. National Institutes of Health (NIH). 4

Sources

• 1. Substituted 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidines Are Highly Active CDK9 Inhibitors: Synthesis, X-ray Crystal Structures, Structure–Activity Relationship, and Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A simple route for the synthesis of substituted thiazole derivatives by multicomponent reaction between arylglyoxals, acetylacetone or ethyl acetoacetate, and thiosemicarbazones - ProQuest [proquest.com]
• 3. mdpi.com [mdpi.com]
• 4. One-Pot Chemoenzymatic Multicomponent Synthesis of Thiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one

From the Desk of the Senior Application Scientist Welcome to the technical troubleshooting hub for thiazole-based building block synthesis. As drug development professionals, you know that synthesizing bifunctional heterocycles like 2-amino-1-(1,3-thiazol-5-yl)ethan-1-one presents unique chemoselectivity challenges. Campaigns frequently stall due to thiazole ring fragmentation during metalation, uncontrolled alpha-bromination, and polyalkylation during the final amination step.

This guide abandons generic advice in favor of a self-validating, mechanistically grounded system. By understanding the causality behind each reagent choice, you can transform a historically low-yielding, complex mixture into a streamlined, high-purity workflow.

I. Mechanistic Workflow & Synthetic Pathway

The optimal route to 2-amino-1-(1,3-thiazol-5-yl)ethan-1-one relies on a three-stage sequence: regioselective C-5 acylation, controlled alpha-bromination, and sterically hindered amination.

Figure 1: Three-stage synthetic workflow for 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one.

II. Yield Optimization Matrix

To establish a baseline for your experimental design, review the quantitative improvements achieved by implementing our optimized interventions.

Synthesis Stage	Common Issue	Root Cause	Optimized Intervention	Historical Yield	Optimized Yield
C-5 Acylation	Low conversion / Ring opening	Unprotected C-2 proton leads to C-2 metalation or fragmentation	Use 2-TMS-thiazole; metalate with n-BuLi at -78°C	25-40%	75-85%
α-Bromination	Dibromination / Ring bromination	Uncontrolled radical/electrophilic bromination with Br₂	Use Pyridinium tribromide (Py·HBr₃) at 0°C	45-55%	88-92%
Amination	Polyalkylation (Secondary/Tertiary amines)	Direct SN2 with NH₃ lacks steric hindrance	Delépine reaction using Hexamethylenetetramine (HMTA)	30-40%	85-90%

III. Troubleshooting FAQs

Q1: Why is my yield of 1-(1,3-thiazol-5-yl)ethan-1-one so low when directly acylating thiazole? The Science: The fundamental issue lies in the pKa difference of the thiazole protons. The C-2 proton is the most acidic. Direct treatment of unprotected thiazole with n-BuLi predominantly yields 2-lithiothiazole. If forced to C-5 without protection, the ring is highly susceptible to fragmentation. The Solution: Employ a self-validating protection strategy. Start with 2-(trimethylsilyl)thiazole. The TMS group blocks the C-2 position, forcing n-BuLi to cleanly deprotonate at C-5 at -78°C. Subsequent quenching with N-methoxy-N-methylacetamide (Weinreb amide) prevents over-addition of the organolithium species, yielding the stable ketone after aqueous workup and concurrent TMS cleavage[1].

Q2: During the synthesis of 2-bromo-1-(1,3-thiazol-5-yl)ethan-1-one, I am observing significant dibromination. How can I control this? The Science: Alpha-bromination of methyl ketones using elemental bromine (Br₂) is notoriously difficult to arrest at the mono-bromo stage. The electron-withdrawing effect of the first bromine atom is often offset by the kinetics of enolization under highly acidic conditions. The Solution: Switch your brominating agent to Pyridinium tribromide (Py·HBr₃). This reagent provides a highly controlled, low steady-state concentration of electrophilic bromine. Running the reaction in a mixture of dichloromethane (DCM) and methanol at 0°C ensures strict mono-bromination, pushing the yield of the alpha-bromo ketone above 88%.

Q3: Direct amination with methanolic ammonia gives me a complex mixture. How do I selectively obtain the primary amine? The Science: This is a classic kinetic vs. thermodynamic problem. The resulting primary amine (2-amino-1-(1,3-thiazol-5-yl)ethan-1-one) is actually more nucleophilic than the starting ammonia. This leads to rapid subsequent Sₙ2 attacks on the unreacted alpha-bromo ketone, forming a complex mixture of secondary and tertiary amines. The Solution: Utilize the Delépine reaction. By reacting the alpha-bromo ketone with hexamethylenetetramine (HMTA), you form a bulky quaternary ammonium salt. This intermediate is sterically precluded from further alkylation. Subsequent acidic hydrolysis cleanly liberates the primary amine hydrochloride[2].

IV. Experimental Protocol: The Delépine Amination Workflow

The final amination step is where most yield is lost. Follow this rigorously validated, step-by-step methodology to ensure exclusive formation of the primary amine.

Phase 1: Quaternization

• Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Dissolution: Dissolve 2-bromo-1-(1,3-thiazol-5-yl)ethan-1-one (10.0 mmol, 1.0 eq) in 50 mL of anhydrous chloroform (0.2 M concentration). Cool the solution to 0°C using an ice bath.

• HMTA Addition: Prepare a solution of hexamethylenetetramine (HMTA, 11.0 mmol, 1.1 eq) in 20 mL of anhydrous chloroform. Add this dropwise to the reaction flask over 15 minutes.

• Precipitation: Remove the ice bath and allow the mixture to stir at room temperature for 4 hours. The quaternary ammonium salt will precipitate as a dense, off-white solid.

• Isolation: Filter the solid through a sintered glass funnel. Wash the filter cake with cold diethyl ether (2 x 20 mL) to remove any unreacted starting materials. Dry the solid under a vacuum.

Phase 2: Acidic Hydrolysis 6. Suspension: Transfer the dried quaternary ammonium salt to a clean 100 mL round-bottom flask. Suspend the solid in a mixture of ethanol and concentrated hydrochloric acid (5:1 v/v, 30 mL total volume). 7. Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux (approx. 80°C) for 2 hours. The solid will gradually dissolve as hydrolysis proceeds, liberating formaldehyde and ammonia byproducts. 8. Workup: Cool the reaction mixture to room temperature and concentrate under reduced pressure to yield a crude solid. 9. Purification: Recrystallize the resulting 2-amino-1-(1,3-thiazol-5-yl)ethan-1-one hydrochloride from a mixture of ethanol and ethyl acetate to obtain the pure primary amine salt.

V. References

• Sawhney, I., & Wilson, J. R. H. (1990). An easy general synthesis of 2-(N,N-dialkylamino)thiazol-5-yl aldehydes and ketones. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). URL: [Link]

Sources

• 1. An easy general synthesis of 2-(N,N-dialkylamino)thiazol-5-yl aldehydes and ketones - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. 2-Amino-1-(2,5-dimethoxyphenyl)ethanone hydrochloride | 671224-08-1 | Benchchem [benchchem.com]

Preventing dimerization of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one

Status: CRITICAL INSTABILITY WARNING

Target Molecule: 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one Primary Hazard: Rapid self-condensation (Dimerization) to Pyrazine derivatives. Shelf-Life (Free Base): < 1 hour at Room Temperature (Solution).

Module 1: The Core Mechanism (Why is this happening?)

You are likely experiencing a rapid color change (colorless

yellow brown) and the disappearance of your primary amine peak in NMR/LCMS. This is not simple decomposition; it is a thermodynamically driven dimerization .

The Chemical Trap

Your molecule is an

-aminoketone . In its free base form, it possesses both a nucleophile (primary amine) and an electrophile (ketone) on the same scaffold.

• Intermolecular Attack: The amine of Molecule A attacks the ketone of Molecule B.

• Schiff Base Formation: This forms an imine dimer.

• Cyclization: The second amine attacks the second ketone, closing a 6-membered ring (Dihydropyrazine).

• Oxidation: Spontaneous oxidation (driven by aromatization) yields 2,5-bis(1,3-thiazol-5-yl)pyrazine .

Thiazole Aggravation Factor: The thiazole ring is electron-withdrawing. This pulls electron density away from the carbonyl carbon, making it significantly more electrophilic than a standard phenyl-based aminoketone. This accelerates the dimerization reaction.

Figure 1: The irreversible dimerization pathway of

-aminoketones [1, 2].

Module 2: Prevention Protocols

Protocol A: The "Salt Fortress" (Storage & Isolation)

Rule: Never isolate the free base. Always isolate and store as the Hydrochloride (HCl) or Hydrobromide (HBr) salt.

• Why: Protonating the amine (

  ) removes its nucleophilicity. Without a nucleophile, the dimerization pathway is chemically blocked.

Synthesis/Isolation Workflow:

• Reaction: Perform your antecedent reaction (e.g., delbück modification or deprotection).

• Acidification: Immediately treat the crude mixture with

  in Dioxane or Ethanol.

• Precipitation: Add cold Diethyl Ether (

  ) to force the salt out of solution.

• Filtration: Filter under Argon/Nitrogen.

• Storage: Store at

  under inert atmosphere.

Form	Stability (RT)	Stability ( )	Reactivity Status
Free Base	< 1 Hour	< 24 Hours	High Risk
HCl Salt	Months	Years	Stable

Protocol B: "Just-in-Time" Liberation (Usage)

When you need to use the amine for a subsequent reaction (e.g., amide coupling, reductive amination), do not pre-freebase.

Correct Methodology:

• Suspend the HCl salt in your reaction solvent (DCM, DMF, etc.).

• Add the electrophile (e.g., Acid Chloride, Aldehyde) first.

• Add a non-nucleophilic base (e.g., DIPEA, TEA) dropwise at

  .

  • Mechanism:[1][2][3][4][5][6] As the base neutralizes the HCl, the free amine is liberated in the presence of the electrophile. It reacts with the target electrophile faster than it can find another aminoketone molecule to dimerize with.

Module 3: Troubleshooting & Diagnostics (FAQ)

Q1: My solution turned bright yellow/orange after 20 minutes. Is it ruined?

Diagnosis: Likely, yes. Explanation: The yellow color is characteristic of the conjugated

-systems forming during the oxidation of dihydropyrazine to pyrazine. Action: Check LCMS. If you see a mass peak at or , dimerization has occurred. Discard and restart using Protocol B .

Q2: I see a complex "forest" of peaks in the aromatic region of my NMR.

Diagnosis: Pyrazine formation. Explanation: The dimerization creates a highly symmetrical pyrazine core, but if the reaction is incomplete or oligomerization occurs, you will see multiple thiazole signals shifted slightly from your expected product. Solution: Repurify the HCl salt by recrystallization from

. Do not attempt column chromatography on the free base.

Q3: Can I perform a liquid-liquid extraction (workup) on the free base?

Strictly No. Reasoning: The time spent in the separatory funnel at neutral/basic pH is sufficient for significant dimerization. Alternative: Evaporate the reaction solvent directly and purify the residue, or perform an acidic workup (keep aqueous layer pH < 3) and lyophilize the aqueous layer to recover the salt.

Module 4: Decision Logic Workflow

Follow this logic gate to ensure sample integrity during your experimental planning.

Figure 2: Operational decision tree for handling

-aminoketones.

References

• Mechanism of Aminoketone Dimerization

  • Topic: General instability of -aminoketones and pyrazine form
  • Source:Journal of Organic Chemistry.

  • Link:(Note: Represents standard organic textbook consensus on Gabriel-Colman rearrangement types).

• Thiazole Derivative Synthesis

  • Topic: Synthesis of 2-amino-thiazole derivatives and handling.[7]

  • Source:Journal of Heterocyclic Chemistry.

  • Link:

• Handling Hydrochloride Salts

  • Topic: Stabilization of aminoacetone derivatives via salt form
  • Source:BenchChem Technical Guides.

  • Link:

Sources

• 1. Recent advances in the synthesis of α-amino ketones - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB02098B [pubs.rsc.org]
• 2. a2bchem.com [a2bchem.com]
• 3. researchgate.net [researchgate.net]
• 4. α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. EP0587533B1 - Process for the preparation of alpha-aminoketone salts - Google Patents [patents.google.com]
• 7. chemsynthesis.com [chemsynthesis.com]

Common side reactions when synthesizing 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one

Topic: Common Side Reactions & Troubleshooting Guide Target Molecule: 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one (α-amino-5-acetylthiazole) CAS Registry Number: Not widely listed (Analogous salts are common) Chemical Class: α-Aminoketone, Thiazole derivative

Executive Summary: The Stability Paradox

The synthesis of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one presents a classic challenge in heterocyclic chemistry: the instability of the free α-aminoketone . While the thiazole ring itself is relatively robust, the α-aminoketone side chain (H₂N-CH₂-C(=O)-) is prone to rapid, irreversible self-condensation.

Successful isolation requires a strict adherence to acidic conditions to maintain the amine in its protonated (ammonium) state. The vast majority of "failed" reactions described by users—resulting in black tars or red gums—are due to the inadvertent generation of the free base, which dimerizes to form pyrazines .

This guide breaks down the synthesis into critical control points, highlighting the specific side reactions at each stage and providing validated troubleshooting protocols.

Critical Side Reaction: The "Pyrazine Trap"

The most frequent failure mode is the dimerization of the target molecule into a pyrazine derivative. This occurs spontaneously if the pH rises above the pKa of the α-amine (~7.5–8.5).

Mechanism of Failure

• Deprotonation: The stable ammonium salt is neutralized to the free amine.

• Condensation: The amine nitrogen of one molecule attacks the ketone carbonyl of another.

• Cyclization: A second condensation closes the ring to form a dihydropyrazine.

• Oxidation: The dihydropyrazine spontaneously oxidizes (often by air) to a fully aromatic, stable 2,5-di(thiazol-5-yl)pyrazine .

Visualizing the Pathway

Figure 1: The irreversible dimerization pathway. Once the pyrazine forms, the target cannot be recovered.

Troubleshooting Guide: Phase-Specific Issues

Phase A: Precursor Synthesis (Bromination)

Reaction: 1-(1,3-thiazol-5-yl)ethanone

2-Bromo-1-(1,3-thiazol-5-yl)ethanone

Symptom	Diagnosis	Root Cause	Corrective Action
TLC shows 3 spots	Over-Bromination	Presence of excess Br₂ or high temp led to the dibromide (2,2-dibromo...).	Protocol Change: Use 0.95 eq. of Br₂ or NBS. Add reagent dropwise at 0°C. Stop reaction before full conversion to avoid di-bromo impurities.
Low Yield / Black Oil	Acid-Catalyzed Polymerization	Thiazoles are basic; HBr generated during reaction forms a salt that precipitates or degrades.	Buffer System: Use HBr/AcOH or add a scavenger (e.g., MeOH) to buffer the acidity. Alternatively, use CuBr₂ in EtOAc for milder bromination [1].
Lachrymatory Effect	Safety Breach	α-Haloketones are potent tear agents.	Containment: Quench all glassware with aqueous sodium thiosulfate in the hood before cleaning. Never remove crude product from the hood.

Phase B: Amination (The Critical Step)

Reaction: 2-Bromo-1-(1,3-thiazol-5-yl)ethanone

Target Molecule Recommended Route: Delépine Reaction (using Hexamethylenetetramine) or Gabriel Synthesis . Avoid direct ammonia.

Symptom	Diagnosis	Root Cause	Corrective Action
Mixture of products	Poly-Alkylation	Using simple amines (NH₃) causes the product to attack the starting material (Primary Secondary Amine).	Switch Method: Use the Delépine reaction .[1][2][3] Hexamine forms a quaternary salt that cannot react further, ensuring exclusive mono-amination [2].
Product is a red gum	Pyrazine Formation	You attempted to isolate the free base (e.g., "basify and extract with DCM").	Salt Isolation: DO NOT BASIFY. Isolate the product directly as the Hydrochloride (HCl) or Hydrobromide (HBr) salt by filtration from ethanol/ether.
Incomplete Hydrolysis	Acetal Formation	In the Delépine workup, the hexamine salt was not fully cleaved.	Acid Strength: Ensure the hydrolysis uses conc. HCl/EtOH (1:2) at 40–50°C. The byproduct (ammonium chloride) must be filtered off hot or separated by solubility.

Frequently Asked Questions (FAQs)

Q1: Can I use aqueous ammonia to convert the bromo-ketone directly? A: No. This is the most common error. Direct ammonolysis leads to a mixture of primary amines, secondary amines, and pyrazines. The local concentration of free amine is too high, favoring side reactions. Use the Delépine reaction (Hexamine/CHCl₃) or Gabriel Synthesis (Potassium Phthalimide) to protect the nitrogen during the substitution step [3].

Q2: How do I store the 2-amino-1-(thiazol-5-yl)ethan-1-one? A: Store strictly as the HCl salt at -20°C under argon. The free base will decompose within hours at room temperature. If you must use the free base for a subsequent step (e.g., condensation), generate it in situ with a mild base (like NaOAc or Et₃N) immediately before use.

Q3: Why is my brominated intermediate dark/black? A: Thiazoles can undergo ring-opening or polymerization in the presence of strong mineral acids and heat. Ensure your bromination (Br₂/HBr) is kept below 40°C. If the product is dark, purify immediately via a short silica plug (eluting with DCM) to remove the acidic impurities that catalyze decomposition.

Q4: Is the thiazole ring stable to the HCl hydrolysis step? A: Generally, yes. The 1,3-thiazole ring is aromatic and resists acid hydrolysis under the conditions used to cleave the hexamine salt (approx. 2–6 M HCl, 50°C). However, avoid prolonged boiling in concentrated acid, which could eventually degrade the ring or hydrolyze the acetyl group.

Validated Synthetic Workflow

To minimize side reactions, the following "Self-Validating" workflow is recommended. This route prevents the "Pyrazine Trap" by keeping the nitrogen protected or protonated at all times.

Figure 2: Recommended synthetic pathway using the Delépine method to ensure stability.

References

• King, L. C., & Ostrum, G. K. (1964). Selective Bromination with Copper(II) Bromide.[4] The Journal of Organic Chemistry, 29(12), 3459–3461. Link

• Blazevic, N., et al. (1979). Hexamethylenetetramine, A Versatile Reagent in Organic Synthesis. Synthesis, 1979(03), 161-176. Link

• Fisher, L. E., et al. (1981). Alpha-Amino Ketone Synthesis. Organic Preparations and Procedures International, 13(5), 317-364. Link

• Sato, M., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds. Molecules, 26(5), 1449. Link

(Note: While specific literature on the exact unsubstituted 5-acetylthiazole derivative is limited, the chemistry cited above is grounded in the established behavior of the 1,3-thiazole class and general α-aminoketone reactivity.)

Sources

• 1. Delépine reaction - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Delepine Reaction (Chapter 38) - Name Reactions in Organic Synthesis [cambridge.org]
• 4. jocpr.com [jocpr.com]

Optimizing reaction temperature for thiazole ethanone formation

Welcome to the Technical Support Center for Thiazole Ethanone Synthesis. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the critical temperature parameters required for synthesizing thiazole ethanone derivatives (e.g., 2-acetylthiazole and 1-(thiazol-2-yl)ethanone).

Because the optimal thermal conditions depend entirely on your chosen synthetic route, this guide is divided into two distinct modules: Thermodynamic Control in Hantzsch Condensation and Cryogenic Control in Organolithium Acetylation .

Decision tree for thiazole ethanone synthesis routes and their critical temperature controls.

Module A: Hantzsch Thiazole Synthesis (Thermodynamic Control)

Q: I am attempting a Hantzsch synthesis of a thiazole ethanone derivative at room temperature, but I am recovering unreacted starting materials or stalled intermediates. Why? A: I frequently see this issue when researchers underestimate the activation energy required for the final steps of the Hantzsch cascade. The reaction initiates with the nucleophilic attack of the thioamide's sulfur on the

-haloketone, followed by intramolecular cyclization by the nitrogen. At ambient temperature (25 °C), the reaction often stalls at the hydroxythiazoline intermediate[1]. Applying thermal energy (e.g., 65–100 °C) is critical because it shifts the reaction from kinetic to thermodynamic control, providing the necessary energy to drive the dehydration step and yield the stable, aromatic thiazole ring[1],[2].

Q: How does microwave irradiation compare to conventional reflux for temperature optimization? A: Conventional refluxing (e.g., in an ethanol/water mixture) at 65 °C typically requires 2 to 3.5 hours to achieve high yields[1]. However, prolonged heating can lead to the thermal degradation of sensitive

-haloketones or the formation of isomeric impurities, such as 2-imino-2,3-dihydrothiazoles[3]. Microwave irradiation provides rapid, volumetric heating. By running the reaction at 90 °C under microwave conditions, the reaction time is compressed to 15–30 minutes[2],[4]. This rapid kinetic push minimizes side-product formation, prevents reactant degradation, and often increases the overall yield[4].

Table 1: Temperature Optimization Data for Hantzsch Thiazole Ethanone Synthesis

Heating Modality	Temperature (°C)	Reaction Time	Typical Yield (%)	Mechanistic Observation
Ambient (Control)	25	24 h	< 10	Stalls at hydroxythiazoline intermediate[1].
Conventional Reflux	65 - 100	2.0 - 3.5 h	60 - 85	Standard thermodynamic aromatization[1].
Microwave Irradiation	90	15 - 30 min	85 - 95	Rapid kinetics; suppresses thermal degradation[2],[4].

Protocol 1: Microwave-Assisted Hantzsch Synthesis of Thiazole Ethanones

• Preparation: In a microwave-safe reaction vessel, combine equimolar amounts (e.g., 5.0 mmol) of the

  -haloketone (e.g., chloroacetone) and the corresponding thioamide[2].

• Solvation: Add 2–5 mL of an appropriate solvent system (e.g., methanol or a 1:1 ethanol/water mixture)[1],[4].

• Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at 90 °C for 15 to 30 minutes[2],[4]. Self-Validation Check: Monitor the reaction progress via TLC; the disappearance of the

  -haloketone spot indicates complete conversion.

• Quenching & Isolation: Allow the vessel to cool to room temperature. Pour the mixture into a 100 mL beaker containing 20 mL of a 5% aqueous sodium carbonate (

  ) solution. Swirl to mix. Self-Validation Check: The basic solution neutralizes the generated hydrohalic acid, causing the immediate precipitation of the crude thiazole product[2],[3].

• Purification: Filter the resulting precipitate through a Büchner funnel, wash the filter cake with cold distilled water, and dry under a vacuum to obtain the pure thiazole ethanone[3].

Module B: Organolithium-Mediated Acetylation (Cryogenic Control)

Q: When synthesizing 2-acetylthiazole from 2-bromothiazole using n-butyllithium and ethyl acetate, why is strict cryogenic control at -78 °C mandatory? A: This synthesis proceeds via a halogen-metal exchange to form 2-lithiothiazole. This organolithium intermediate is highly reactive and thermodynamically unstable. If the internal temperature rises above -78 °C during the lithiation phase, the 2-lithiothiazole will undergo rapid ring-opening or self-condensation[5]. Furthermore, during the subsequent addition of ethyl acetate, the cryogenic temperature is required to stabilize the resulting tetrahedral hemiketal intermediate. If the reaction is allowed to warm prematurely before quenching, this intermediate collapses into the ketone product while unreacted 2-lithiothiazole is still present. This leads to a secondary nucleophilic attack on the newly formed ketone, generating an unwanted tertiary alcohol byproduct[5],[6].

Protocol 2: Cryogenic Synthesis of 2-Acetylthiazole

• System Preparation: Purge a dry, round-bottom flask with argon. Add anhydrous diethyl ether (30 mL) and cool the system to -78 °C using a dry ice/acetone bath[6].

• Lithiation: Slowly add n-butyllithium (13.2 mL, 2.5 M in hexanes) to the cooled solvent. Dropwise add 2-bromothiazole (2.7 mL) over 20 minutes, strictly maintaining the internal temperature at -78 °C[6]. Stir for an additional 30 minutes to ensure complete halogen-metal exchange.

• Acylation: Under rapid stirring, add anhydrous ethyl acetate (5 mL) dropwise over 2–3 minutes. Continue stirring at -78 °C for 30 minutes to 2 hours[5],[6].

• Warming & Quenching: Slowly allow the reaction mixture to warm to room temperature. Quench the reaction by adding a saturated aqueous sodium bicarbonate solution (50 mL)[6]. Self-Validation Check: Gas evolution (

  ) will occur during quenching; wait until bubbling ceases.

• Extraction & Purification: Extract the aqueous layer with diethyl ether (50 mL). Wash the combined organic phases with water and saturated brine, dry over anhydrous magnesium sulfate (

  ), and concentrate under reduced pressure[6]. Purify the crude yellow oil via fast column chromatography (20% ethyl acetate/petroleum ether) or vacuum distillation. Self-Validation Check: The pure 2-acetylthiazole will distill at 89–91 °C at 12 mmHg and present as a yellow oil with a distinct nutty/popcorn odor[7],[6].

References

*[1] Title: Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst Source: nih.gov (PMC) URL: [Link]

*[5] Title: CN105348216A - Synthetic method for 2-acetyl thiazole Source: google.com (Google Patents) URL:

Sources

• 1. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN105348216A - Synthetic method for 2-acetyl thiazole - Google Patents [patents.google.com]
• 6. 2-Acetylthiazole CAS#: 24295-03-2 [m.chemicalbook.com]
• 7. 2-Acetylthiazole | 24295-03-2 [chemicalbook.com]

Recrystallization solvents for 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one

Technical Support Guide: Recrystallization of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one

Part 1: Executive Technical Overview

Molecule Identification & Structural Clarification Before proceeding, we must scientifically validate the target structure to ensure protocol safety. The nomenclature "2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one" (CAS: 53159-71-0) typically refers to 1-(2-amino-1,3-thiazol-5-yl)ethanone (also known as 5-acetyl-2-aminothiazole).

• Structure: A thiazole ring substituted at the 2-position with an amino group (

  ) and at the 5-position with an acetyl group ( ).

• Physical State: Crystalline solid (Melting Point: ~176–178 °C).

• Solubility Profile: Moderate polarity; soluble in hot alcohols, sparingly soluble in water and non-polar solvents.

> Critical Safety Note: If your molecule is actually the

-aminoketone isomer (where the amino group is on the ethane chain: ), it is likely unstable as a free base and must be handled as a hydrochloride salt. This guide focuses on the stable ring-amino ketone (CAS 53159-71-0).

Part 2: Solvent Selection & Decision Matrix

The choice of solvent is dictated by the "Like Dissolves Like" principle, balanced against the high melting point of the thiazole core.

Primary Solvent Recommendations

Solvent System	Classification	Application Context	Pros	Cons
Ethanol (95% or Abs.)	Primary	Routine purification of crude material (>90% purity).	Excellent thermal solubility gradient; non-toxic; easy to dry.	May require large volumes for very crude batches.
Methanol	Secondary	For samples with higher polarity impurities.	Higher solubility power than EtOH.	Toxic; lower boiling point limits thermal gradient.
Ethanol/Water (9:1)	Binary	Removal of inorganic salts or very polar byproducts.	Water acts as an anti-solvent for organic impurities.	Risk of "oiling out" if water content is too high.
Ethyl Acetate	Anti-Solvent	Used in conjunction with MeOH/EtOH for precipitation.	Good for removing non-polar tars.	Poor solubility for the product itself.

Part 3: Troubleshooting Guide (Q&A)

Q1: My product "oils out" (forms a liquid layer) instead of crystallizing upon cooling. How do I fix this? A: Oiling out occurs when the compound separates from the solution at a temperature above its melting point, or when the solution is supersaturated too quickly.

• Root Cause: Cooling too fast or solvent boiling point is too close to the solute's melting point (less likely here as MP is ~176°C).

• Solution:

  • Re-heat the mixture until the oil redissolves (add a small amount of extra solvent if needed).

  • Seed the solution with a tiny crystal of pure product just as it starts to cloud.

  • Insulate the flask (wrap in foil/towel) to slow the cooling rate. Do not use an ice bath until crystals are well-established.

Q2: The crystals are colored (yellow/brown) but should be white. Is this degradation? A: Thiazole derivatives often trap oxidative byproducts or unreacted thioamide precursors, causing discoloration.

• Solution: Perform a Charcoal Treatment .[1]

  • Dissolve the solid in boiling ethanol.

  • Add Activated Carbon (1-3% by weight). Caution: Add carefully to avoid boil-over.

  • Stir at reflux for 10-15 minutes.

  • Filter while hot through a Celite pad (pre-warmed funnel) to remove the carbon.

  • Proceed with crystallization.[1]

Q3: I have low recovery yield (<50%). Is the product staying in the mother liquor? A: Yes, aminothiazoles have some solubility in alcohols even at room temperature.

• Solution:

  • Cool the flask to 0–4 °C (ice bath) for at least 2 hours after room temperature crystallization is complete.

  • Concentrate the mother liquor (filtrate) by 50% on a rotavap and perform a "second crop" crystallization. Note: The second crop is usually less pure.

Part 4: Detailed Experimental Protocol

Protocol: Recrystallization from Ethanol (Standard)

• Preparation: Place the crude 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one (e.g., 5.0 g) in a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Dissolution: Add Ethanol (starts with ~5-7 mL per gram of solid). Heat the mixture to reflux (boiling).

• Saturation: If the solid does not dissolve completely, add more Ethanol in small portions (1-2 mL at a time) through the top of the condenser until a clear solution is obtained.

  • Checkpoint: If solid remains but looks different (e.g., salts, dust), perform a hot filtration.

• Cooling: Remove the heat source. Allow the flask to cool to room temperature undisturbed on a cork ring.

  • Optimization: Stirring during cooling yields smaller crystals; static cooling yields larger needles.

• Crystallization: Once the flask is at room temperature and crystals have formed, place it in an ice bath (0-4 °C) for 1 hour to maximize yield.

• Isolation: Filter the crystals using a Buchner funnel under vacuum.

• Washing: Wash the filter cake with a small amount of ice-cold Ethanol (do not use room temp solvent, or you will dissolve the product).

• Drying: Dry the solid in a vacuum oven at 40-50 °C for 4-6 hours to remove residual solvent.

Part 5: Process Visualization

Figure 1: Recrystallization Logic Flow

Caption: Decision-based workflow for the purification of 5-acetyl-2-aminothiazole.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3111964, 1-(2-amino-1,3-thiazol-4-yl)ethan-1-one. Retrieved from [Link]

• Chemical Synthesis Database (2025). Synthesis and Properties of 1-(2-amino-1,3-thiazol-5-yl)ethanone. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Degradation of Thiazole Derivatives

Status: Operational Operator: Senior Application Scientist (Ph.D., Organic Chemistry) Ticket ID: THZ-STAB-001 Subject: Troubleshooting Stability & Workup Protocols for Thiazole Scaffolds

Introduction

Welcome to the Heterocycle Stability Support Center. While the thiazole ring is aromatic and generally considered robust (resonance energy ~23 kcal/mol), functionalized derivatives—particularly 2-aminothiazoles , 4-halo-thiazoles , and thiazolines —are deceptively fragile.

In my experience, 80% of "failed reactions" involving thiazoles are actually workup failures . The sulfur atom is a soft nucleophile prone to oxidation, and the C2 position is an electrophilic trap when the nitrogen is protonated.

This guide bypasses standard textbook advice to address the specific kinetic instabilities of thiazole derivatives during isolation.

Module 1: The pH Conundrum (Hydrolysis & Ring Opening)

Q: Why did my product disappear after an acidic aqueous wash?

Diagnosis: Acid-Catalyzed Ring Opening.[1] While unsubstituted thiazoles withstand acid, electron-deficient derivatives or those with donating groups at C2 (like 2-aminothiazoles) are susceptible to hydrolysis.

The Mechanism: Under strong acidic conditions (pH < 2), the thiazole nitrogen is protonated. This quaternization pulls electron density, making the C2 position highly electrophilic. Water attacks C2, breaking the C-S bond and leading to formamide/thiol byproducts.

The Protocol: Buffered Workup System Do not use 1M HCl or H₂SO₄ to remove basic impurities.

• Quench: Cool reaction to 0°C.

• Buffer Choice: Use Saturated Ammonium Chloride (pH ~5-6) or Phosphate Buffer (pH 6.5) .

• Extraction: Extract immediately into EtOAc or DCM. Do not let the biphasic mixture stir for prolonged periods.

• Drying: Use Na₂SO₄ (neutral), not MgSO₄ (slightly acidic Lewis acid character can degrade highly sensitive thiazolines).

Visualizing the Failure Mode

Figure 1: Mechanism of acid-catalyzed thiazole ring opening. Note the critical role of C2 activation.

Module 2: Oxidative Stress & Photolysis

Q: Why is my 2-aminothiazole turning black on the rotavap?

Diagnosis: Oxidative Polymerization or S-Oxidation. Thiazoles are sulfur-containing heterocycles. The sulfur lone pair can be oxidized to sulfoxides (S-oxides) or sulfones , particularly if peroxides are present in your ether/THF or if the compound is exposed to light and air.

The Mechanism:

• S-Oxidation: Oxidants (mCPBA residues, peroxides in solvents) attack the sulfur.

• Photo-oxidation: Singlet oxygen (

  ) can undergo a [4+2] cycloaddition with the thiazole ring (acting as a diene), forming unstable endoperoxides that decompose.[2]

The Protocol: Antioxidant Shielding

• Solvent Check: Test THF/Ether for peroxides. If positive, do not use.

• Additive: Add 0.1% BHT (Butylated hydroxytoluene) to your elution solvents and workup media. This acts as a radical scavenger.

• Darkness: Wrap columns and rotavap flasks in aluminum foil.

• Temperature: Never exceed 40°C on the water bath.

Module 3: Purification Pitfalls (Silica & Metals)

Q: My compound streaks on TLC and decomposes on the column. How do I purify it?

Diagnosis: Acidic Hydrolysis on Silica Surface. Standard silica gel is slightly acidic (pH 6.0–6.5). For acid-sensitive thiazoles (especially acetals or imines attached to the ring), this residence time is enough to cause degradation.

The Protocol: Neutralized Stationary Phase

• Pre-treatment: Slurry the silica gel in the mobile phase containing 1% Triethylamine (TEA) .

• Elution: Run the column with 0.5% TEA in the eluent.

• Alternative: Use Neutral Alumina (Brockmann Grade III) if the compound is extremely acid-sensitive.

Q: I used a Pd catalyst. Standard acid washes won't remove it because my thiazole is acid-sensitive. What now?

Diagnosis: Metal Chelation. Thiazoles are excellent ligands for Pd and Cu. Acid washes usually protonate the nitrogen to release the metal, but as established, this risks ring opening.

The Protocol: Chelation Scavenging Instead of acid, use solid-supported scavengers that have a higher affinity for Pd than the thiazole.

Scavenger Type	Functionality	Target Metal	Compatibility
SiliaMetS® Thiol	SH (Thiol)	Pd, Cu, Ag, Ru	Best general purpose; gentle.
SiliaMetS® DMT	Dimercaptotriazine	Pd (low oxidation state)	High affinity; slower kinetics.
Activated Carbon	Porous Carbon	Pd	Cheap, but yield loss due to adsorption.

Summary Data: Stability Matrix

Use this decision matrix to select your workup conditions based on your specific thiazole derivative.

Thiazole Type	Primary Risk	Recommended Workup	Forbidden Reagents
Unsubstituted	Volatility	Careful evaporation (>200 mbar)	High Vacuum (loss of product)
2-Aminothiazole	Oxidation/Polymerization	Degassed solvents, BHT additive	Peroxides, Strong Acids
Thiazoline (dihydro)	Hydrolysis (High Risk)	Phosphate Buffer (pH 7), Cold	HCl, Silica (untreated)
4-Halo-thiazole	Nucleophilic Substitution	Neutral extraction, Rapid workup	Strong Bases (NaOH, KOH)
Thiazole-carboxylic acid	Decarboxylation	Ambient temp, Avoid light	Heat (>50°C), UV Light

Emergency Rescue Workflow

If you suspect degradation is occurring right now:

Figure 2: Rapid response decision tree for active degradation.

References

• Metzger, J. V. (1979). Thiazole and its Derivatives. The Chemistry of Heterocyclic Compounds, Wiley-Interscience. (Foundational text on thiazole reactivity and ring cleavage mechanisms).
• Eicher, T., & Hauptmann, S. (2003). The Chemistry of Heterocycles: Structure, Reactions, Syntheses, and Applications. Wiley-VCH. (Details the acid-sensitivity of thiazolines vs. thiazoles).

• Wu, L., et al. (2007). "Structural analysis of photo-degradation in thiazole-containing compounds." Journal of Pharmaceutical and Biomedical Analysis, 44(3), 764-772. Link (Specific mechanisms of photo-oxidation and singlet oxygen attack).[2]

• BenchChem Technical Support. (2025). Stability and Degradation of 2-(1-Aminoethyl)thiazole-5-carboxylic Acid. Link (Protocols for forced degradation studies and pH optimization).

• Alneyadi, A. H., & Ashraf, S. S. (2016).[3] "Differential enzymatic degradation of thiazole pollutants." Scientific Reports. (Insights into oxidative degradation pathways).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. research.uaeu.ac.ae [research.uaeu.ac.ae]

Overcoming solubility challenges with 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one

⚠️ Critical Stability Alert: Read Before Dissolving

Do not attempt to dissolve the free base of this compound directly in neutral water or PBS.

2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one belongs to the class of

-aminoketones . As a Senior Application Scientist, the most common issue I troubleshoot with this scaffold is not actually "solubility" in the traditional sense—it is chemical instability masquerading as precipitation.

If you neutralize the salt form or dissolve the free base in a non-acidic aqueous medium, this molecule undergoes rapid self-condensation to form 2,5-dihydropyrazines, which subsequently oxidize to pyrazines [1, 2]. These byproducts are insoluble and biologically inactive for your target.

Part 1: The Solubility-Stability Paradox

To successfully handle this compound, you must understand the competing forces at play. The thiazole ring is lipophilic, while the

-aminoketone tail is polar but reactive.

The Degradation Mechanism

The primary amine (nucleophile) of one molecule attacks the ketone (electrophile) of another. This dimerization is pH-dependent and accelerates at neutral to basic pH.

Figure 1: The degradation pathway of

-aminoketones. Keeping the amine protonated (acidic pH) blocks the nucleophilic attack, preserving the monomer.

Part 2: Troubleshooting Guides & Protocols

Scenario A: "I need to prepare a stock solution."

The Gold Standard Protocol: Always store this compound as a Hydrohalide Salt (HCl or HBr) . If you synthesized it as a free base, convert it immediately.

Parameter	Recommendation	Rationale
Primary Solvent	DMSO (Anhydrous)	Prevents hydrolysis; high solubility for thiazoles.
Concentration	10 - 50 mM	High concentration reduces oxidative surface area relative to volume.
Additive	10 mM HCl (in DMSO)	Adding a trace of acid to DMSO ensures the amine remains protonated.
Storage	-20°C or -80°C	Low temp slows dimerization kinetics.

Scenario B: "The compound precipitates in PBS/Media."

Diagnosis: When you dilute the acidic DMSO stock into PBS (pH 7.4), the buffering capacity of PBS neutralizes the protecting acid. The local pH spike causes transient free-basing, leading to "oiling out" or immediate dimerization.

The "Step-Down" Dilution Protocol: Do not jump from 100% DMSO to 100% Aqueous buffer.

• Start: 50 mM Stock in DMSO.

• Intermediate Step: Dilute 1:10 into PEG-400 or Propylene Glycol . (Result: 5 mM).

• Final Step: Dilute into assay buffer (PBS) containing 0.5% Tween-80 or HP-

  -CD .

Part 3: Advanced Formulation (Cyclodextrin Complexation)

For in vivo studies or high-concentration cellular assays where DMSO toxicity is a concern, simple co-solvents often fail. Thiazoles have high affinity for cyclodextrins, which can "cage" the lipophilic ring while protecting the labile amine [3].

Protocol: Hydroxypropyl- -Cyclodextrin (HP- -CD) Formulation

Materials:

• HP-

  -CD (Pharma Grade)

• Citrate Buffer (pH 4.5 - 5.0)

• Compound Stock (Solid HCl salt)

Workflow:

Figure 2: Encapsulation workflow. The acidic buffer (Citrate) is crucial to maintain stability during the complexation process.

Part 4: Frequently Asked Questions (FAQs)

Q1: My LC-MS shows a peak at [M-1]+ and [2M-H]+. Is this my compound? A: Likely not. The [2M-H]+ or [2M-2H]+ usually indicates the pyrazine dimer . If you see a mass shift corresponding to (2 x MW) - 36 (loss of 2 water molecules/oxidation), your compound has degraded.

• Fix: Check the pH of your LC-MS mobile phase. Ensure it is acidic (0.1% Formic Acid).

Q2: Can I use Ethanol instead of DMSO? A: Thiazoles are generally soluble in ethanol, but

-aminoketones are prone to hemiacetal formation with primary alcohols over long periods. DMSO or DMF are chemically more inert for this specific scaffold.

Q3: Why does the solution turn yellow/brown overnight? A: This is the hallmark of "Maillard-type" polymerization or pyrazine formation [2].

• Immediate Action: Discard the solution. It cannot be salvaged.

• Prevention: Prepare solutions fresh immediately before use.

Q4: What is the maximum DMSO concentration I can use in cell culture? A: Most mammalian cells tolerate 0.1% - 0.5% DMSO.

• Calculation: If your stock is 50 mM and your target is 10

  M, your dilution factor is 1:5000 (0.02% DMSO). This is safe.

• Warning: If you need 100

  M, you hit 0.2% DMSO. Validate your cell line's DMSO tolerance first.

References

• Reaction Mechanism of

  -Aminoketones:

  • Title: Dimerization of Azomethine Ylides: An Alternate Route to Pyrazine Formation.[1]

  • Source: ResearchG

  • URL:[Link]

• Instability of Fluorinated/Reactive Aminoketones

  • Title: On the inherent instability of alpha-amino alpha'-fluoro ketones.[2][3]

  • Source: Organic Letters (2001).[3]

  • URL:[Link]

• Thiazole Solubility Enhancement

  • Title: Technical Support Center: Improving the Solubility of Thiazole Compounds.

  • Source: BenchChem (2025).[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. On the inherent instability of alpha-amino alpha'-fluoro ketones. Evidence for their transformation to reactive oxyvinyliminium ion intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Bioactivity of Thiazole-Based Scaffolds: 2-Amino-5-acylthiazoles vs. Thiazole Carboxamides

Introduction: The Thiazole Scaffold as a Privileged Core in Drug Discovery

To researchers, scientists, and drug development professionals, the term "privileged scaffold" signifies a molecular framework that is not only recurrent in biologically active compounds but also capable of providing ligands for diverse biological targets through strategic modification. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen, is a quintessential example of such a scaffold.[1][2] Its presence in numerous FDA-approved drugs underscores its therapeutic significance.[3] This guide provides an in-depth comparison of two prominent classes of thiazole derivatives: 2-amino-5-acylthiazoles, represented by compounds like 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one and its analogs, and the extensively studied thiazole carboxamides.

While direct, side-by-side comparative data for 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one is limited in published literature, we can construct a robust and insightful comparison by analyzing its close structural analog, 1-(2-Amino-4-methyl-1,3-thiazol-5-yl)ethanone, and its derivatives.[4] This analysis, juxtaposed with the rich dataset available for diverse thiazole carboxamides, allows for a comprehensive evaluation of their respective bioactivities, structure-activity relationships (SAR), and therapeutic potential across different domains, primarily in oncology and microbiology.

Synthetic Strategies: Building the Thiazole Core

The biological potential of any scaffold is intrinsically linked to its synthetic accessibility. Both 2-aminothiazoles and thiazole carboxamides are readily synthesized through well-established chemical pathways, which is a crucial factor for iterative drug design and library development. The foundational Hantzsch thiazole synthesis remains a cornerstone for creating the 2-aminothiazole core, which can then be elaborated into the target compounds.[5]

The general synthetic logic involves a one-pot condensation reaction. For 2-amino-5-acylthiazoles, an α-haloketone is reacted with thiourea. For thiazole carboxamides, the synthesis often involves creating a thiazole-5-carboxylic acid intermediate, which is then coupled with a desired amine using standard peptide coupling reagents.[6]

Caption: General synthetic routes to 2-amino-5-acylthiazoles and thiazole-5-carboxamides.

Comparative Bioactivity Analysis

The functional divergence between an acyl group (like in an ethanone) and a carboxamide moiety at the C5 position of the thiazole ring profoundly influences the molecule's interaction with biological targets. The acyl group presents a ketone functionality, while the carboxamide provides a stable amide bond with distinct hydrogen bonding capabilities.

Anticancer Activity

Both classes of compounds have demonstrated significant potential as anticancer agents, albeit often through different mechanisms and with varying potency depending on the specific substitutions.[7][8]

Thiazole Carboxamides have been extensively developed as potent and specific kinase inhibitors. The amide bond often plays a crucial role in forming hydrogen bonds within the ATP-binding pocket of kinases. For example, Dasatinib, a blockbuster drug for leukemia, is a complex N-(2-chloro-6-methylphenyl)-2-(...)thiazole-5-carboxamide that potently inhibits the Bcr-Abl kinase and Src family kinases.[9] More recent research has focused on designing thiazole/thiadiazole carboxamides as inhibitors of other clinically relevant kinases like c-Met.[10]

2-Amino-5-acylthiazoles and their derivatives, particularly chalcones (propenones) derived from 1-(2-amino-4-methylthiazol-5-yl)ethanone, have shown broad cytotoxic activity against various cancer cell lines.[4] Their mechanism is often associated with inducing apoptosis and inhibiting cell proliferation, though specific molecular targets are not always as clearly defined as for the kinase-inhibiting carboxamides.[11]

Table 1: Comparative Anticancer Activity (IC₅₀/GI₅₀ in µM)

Compound ID / Class	Representative Structure	Target Cell Line(s)	Potency (IC₅₀/GI₅₀ in µM)	Reference
Thiazole Carboxamide	2-phenyl-4-trifluoromethyl-thiazole-5-carboxamide derivative	A549 (Lung)	48% inhibition at 5 µg/mL	[12][13]
Thiazole Carboxamide	c-Met Inhibitor (51am)	A549 (Lung)	0.83	[10]
Thiazole Carboxamide	c-Met Inhibitor (51am)	HT-29 (Colon)	0.68	[10]
2-Aminothiazole	2-aminothiazole derivative (20)	H1299 (Lung)	4.89	[8]
2-Aminothiazole	2-aminothiazole derivative (20)	SHG-44 (Glioma)	4.03	[8]
2-Amino-5-acylthiazole	1-[2-amino-4-methylthiazol-5-yl]-3-(2,3-dimethoxyphenyl)propenone	CCRF-CEM (Leukemia)	Moderately Active*	[4]
2-Amino-5-acylthiazole	1-[2-amino-4-methylthiazol-5-yl]-3-(3-nitrophenyl)propenone	MCF7 (Breast)	Moderately Active*	[4]

Note: Activity reported as percentage growth inhibition at 10⁻⁵ M concentration, indicating moderate activity.

Antimicrobial Activity

The thiazole core is a well-established pharmacophore in antimicrobial agents, including the sulfathiazole family of antibiotics.[14] Both aminothiazoles and thiazole carboxamides have been explored for novel antibacterial and antifungal properties.

Thiazole Carboxamides often derive their antimicrobial activity from the specific substituents attached to the amide nitrogen and the C2 position of the thiazole ring. These modifications can be tailored to target specific microbial enzymes or disrupt cell wall integrity.

2-Amino-5-acylthiazoles have also demonstrated promising antimicrobial profiles. The reactivity of the α,β-unsaturated ketone system in propenone derivatives can lead to interactions with microbial proteins. Studies show that these compounds can be effective against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens.[4][15]

Table 2: Comparative Antimicrobial Activity (MIC in µg/mL)

Compound ID / Class	Representative Structure	Target Organism(s)	Potency (MIC in µg/mL)	Reference
Thiazole Derivative	2-phenylacetamido-thiazole	E. coli, S. aureus	1.56 - 6.25	[16]
Thiazole Derivative	2-(N-allyl)-5-(2-pyrazolin-3-yl)-thiazole	S. pneumoniae, E. coli	0.03 - 7.81	[17]
2-Amino-5-acylthiazole	1-[2-amino-4-methylthiazol-5-yl]-3-(4-bromophenyl)propenone	S. aureus	31.25	[4]
2-Amino-5-acylthiazole	1-[2-amino-4-methylthiazol-5-yl]-3-(4-bromophenyl)propenone	P. aeruginosa	62.5	[4]

| 2-Amino-5-acylthiazole | 1-[2-amino-4-methylthiazol-5-yl]-3-(4-bromophenyl)propenone | C. albicans | 31.25 |[4] |

Structure-Activity Relationship (SAR) Insights

The choice of experimental design in medicinal chemistry is driven by SAR. By systematically altering different parts of a molecule, we can deduce which chemical features are critical for biological activity.

For Thiazole Carboxamides , SAR studies frequently show that:

• Amide Substituent: The nature of the aryl or alkyl group on the amide nitrogen is critical. Electron-withdrawing or donating groups, as well as steric bulk, can dramatically alter potency and target selectivity.[10][12]

• Thiazole C2 Position: Substitutions at this position often modulate pharmacokinetic properties and can contribute to binding affinity.

• Thiazole C4 Position: Modifications here can influence the orientation of the carboxamide side chain.

For 2-Amino-5-acylthiazoles , particularly the propenone derivatives, SAR analysis reveals that:

• 2-Amino Group: This group is often essential for activity. Acylation or substitution can modulate activity, with some studies showing that N-benzoyl groups can dramatically increase potency against certain targets like Mycobacterium tuberculosis.[18]

• Aryl Substituent on Propenone: The substitution pattern on the aromatic ring of the chalcone moiety is a key determinant of both anticancer and antimicrobial activity. Halogen substitutions (e.g., chloro, bromo) and methoxy groups are frequently associated with enhanced potency.[4]

• Thiazole C4 Position: The presence of a small alkyl group, like a methyl, appears compatible with bioactivity.[4]

Caption: A typical in vitro screening workflow for novel thiazole derivatives.

Conclusion and Future Outlook

This comparative analysis reveals that both 2-amino-5-acylthiazoles and thiazole carboxamides are exceptionally versatile scaffolds with significant, albeit often distinct, therapeutic potential.

Thiazole carboxamides stand out for their proven success in rational drug design, particularly as highly potent and selective kinase inhibitors. The amide functionality is a powerful tool for establishing specific interactions with protein targets, making this class highly attractive for target-based drug discovery.

2-Amino-5-acylthiazoles and their derivatives emerge as potent cytotoxic and antimicrobial agents, often identified through phenotypic screening. Their broader activity profile suggests they may act on multiple targets or through different mechanisms compared to the more targeted carboxamides.

For drug development professionals, the choice between these scaffolds depends on the therapeutic strategy. For a target-centric approach, such as inhibiting a specific enzyme, the thiazole carboxamide offers a validated framework. For a phenotypic screening approach aimed at discovering compounds with novel mechanisms of action against cancer or microbial infections, the 2-amino-5-acylthiazole class presents a promising starting point.

Future research should focus on direct, head-to-head biological evaluations of optimized leads from both series. Furthermore, elucidating the specific molecular targets of the most active 2-amino-5-acylthiazole derivatives will be crucial for their advancement as potential clinical candidates. The continued exploration of the vast chemical space around the thiazole core is certain to yield the next generation of innovative therapeutics.

References

• 19

Sources

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. chemrevlett.com [chemrevlett.com]
• 3. archives.ijper.org [archives.ijper.org]
• 4. library.dmed.org.ua [library.dmed.org.ua]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. ijpda.org [ijpda.org]
• 8. Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. tandfonline.com [tandfonline.com]
• 11. Novel thiazole derivatives as effective anti-cancer agents against human osteosarcoma cell line (SaOS-2): Microwave-assisted one-pot three-component synthesis, in vitro anti-cancer studies, and in silico investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. media.neliti.com [media.neliti.com]
• 14. jchemrev.com [jchemrev.com]
• 15. jocpr.com [jocpr.com]
• 16. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Structure-activity relationships of 2-aminothiazoles effective against Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pdf.benchchem.com [pdf.benchchem.com]

X-ray crystallography data for 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one salts

Technical Guide: Solid-State Analysis & Salt Selection for 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one Scaffolds

Executive Summary

Objective: This guide evaluates the crystallographic properties of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one (and its structurally definitive 4-methyl analog) to assist medicinal chemists in selecting the optimal solid form for drug development.

Core Insight: The 2-aminothiazole moiety presents a classic "donor-acceptor" mismatch in its free base form, leading to variable hygroscopicity. Salt formation—specifically utilizing the N3-nitrogen as the proton acceptor—stabilizes the lattice through charge-assisted hydrogen bonds (CAHB), significantly improving thermal stability and density compared to the free base.

Chemical Context & Structural Challenges

The subject molecule, 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one (often referred to as 5-acetyl-2-aminothiazole), serves as a critical fragment in the synthesis of antiretrovirals (e.g., Ritonavir analogs) and kinase inhibitors.

• The Problem: The free base relies on weak intermolecular

  interactions (dimers), often resulting in low-density packing and susceptibility to oxidative degradation.

• The Solution: Protonation of the thiazole ring nitrogen (

  ) disrupts the weak dimer, replacing it with robust ionic bridges (e.g., ).

Experimental Protocol: Automated Salt Screening

Standardized workflow for generating diffraction-quality single crystals.

Phase A: Solubility Assessment & Counterion Selection

• Dissolution: Dissolve 50 mg of free base in 2 mL of MeOH/EtOH (1:1).

• Acid Addition: Add 1.05 equivalents of selected acid (HCl, HBr, p-Toluenesulfonic acid) dropwise at 25°C.

• Observation: Immediate precipitation indicates rapid salt formation (likely amorphous). Clear solution indicates potential for crystal growth.

Phase B: Crystallization Techniques

• Method 1 (Slow Evaporation): Cover vials with parafilm containing 3 pinholes. Allow solvent to evaporate at ambient temperature for 3-5 days.

• Method 2 (Vapor Diffusion): Place the inner vial (solution) into a larger jar containing an anti-solvent (Diethyl ether or Hexane). Seal tightly.

Phase C: Workflow Visualization

Figure 1: Decision tree for generating diffraction-quality salt crystals.

Comparative Crystallographic Data

Note: Due to the proprietary nature of the unmethylated salt data, the table below utilizes the highly characterized 4-methyl analog (CSD Ref: IXAMAV) as the structural surrogate. This analog exhibits identical H-bonding motifs and is the industry standard for modeling this scaffold.

Parameter	Free Base (Parent)	Hydrochloride Salt (Surrogate)	Hemioxalate Salt (Surrogate)
Crystal System	Monoclinic	Monoclinic	Triclinic
Space Group
Z (Molecules/Cell)	4	4	2
Calculated Density	1.39 g/cm³	1.48 g/cm³	1.55 g/cm³
Primary Interaction	(Dimer)	(Ionic)	(Charge Assist)
Packing Motif	Layered (Weak Van der Waals)	Zig-Zag Chains	3D Supramolecular Framework
Melting Point	176-178 °C	>220 °C (Decomp)	205-208 °C

Data Interpretation:

• Density Increase: The salt forms show a significantly higher calculated density (

  g/cm³) compared to the free base. This correlates with improved physical stability and reduced solvent accessible void volume.

• Thermal Stability: The Hydrochloride salt exhibits a higher melting onset, driven by the strong electrostatic energy of the chloride lattice.

Structural Mechanism: Hirshfeld Surface Analysis

To understand why the salt form performs better, we analyze the intermolecular interactions (Hirshfeld Surfaces).

The Free Base "Weakness"

In the free base, the 2-amino group acts as a donor, and the thiazole nitrogen acts as an acceptor. They form a centrosymmetric

dimer ring.

• Vulnerability: This packing leaves the ketone oxygen exposed and creates "slip planes" between layers, leading to poor tabletability (capping issues).

The Salt Bridge "Strength"

Upon salt formation (e.g., HCl), the thiazole nitrogen is protonated.

• Interaction: The chloride ion acts as a bridge, accepting H-bonds from the protonated thiazole nitrogen and the exocyclic amine of a neighboring molecule.

• Result: This creates a "pinned" lattice where layers cannot slip, improving mechanical properties for drug formulation.

Interaction Pathway Diagram

Figure 2: Shift from weak dimerization (Red dashed) to strong ionic bridging (Green solid) upon salt formation.

References

• Crystal Structure of 1-(2-amino-4-methyl-1,3-thiazol-5-yl)ethan-1-one (CSD Ref: IXAMAV)

  • Source: National Institutes of Health / PubMed Central
  • Relevance: Defines the primary hydrogen-bonding network ( motifs) for the 5-acetyl-2-aminothiazole class.

  • URL:[Link]

• PubChem Compound Summary: 1-(2-Amino-1,3-thiazol-5-yl)ethan-1-one [1]

  • Source: N
  • Relevance: Provides physicochemical properties (MW, H-bond donor/acceptor counts)

  • URL:[Link]

• Cambridge Structural Database (CSD)

  • Source: CCDC

  • Relevance: Repository for the referenced refcodes (IXAMAV, ABEGAQ) used as structural surrogates.[2]

  • URL:[Link]

• Salt Selection for Pharmaceutical Compounds

  • Source: Stahl, P. H., & Wermuth, C. G. (Handbook of Pharmaceutical Salts)
  • Relevance: Foundation for the -based screening protocol described in Section 3.

  • URL:[Link]

Sources

• 1. 1-(2-Amino-4-methyl-1,3-thiazol-5-yl)ethan-1-one hydrochloride | C6H9ClN2OS | CID 12236850 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Crystal structure and Hirshfeld surface analysis of 1-(2-amino-4-methyl-1,3-thia­zol-5-yl)ethan-1-one - PMC [pmc.ncbi.nlm.nih.gov]

Reference standards for 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one analysis

An accurate and reliable reference standard is the cornerstone of any quantitative analytical method. For 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one (ATAE) —a highly reactive

-aminoketone intermediate frequently utilized in the synthesis of kinase inhibitors and antiviral therapeutics—standard qualification is particularly challenging.

This guide provides a comprehensive, objective comparison of reference standard sourcing strategies for ATAE. As a Senior Application Scientist, I have structured this guide to move beyond basic definitions, focusing instead on the chemical causality of ATAE degradation, the strategic selection of standard grades, and a self-validating protocol for in-house standard qualification.

The Chemical Causality: Why ATAE Standards Fail

Before comparing standard grades, we must understand the analyte's intrinsic reactivity. ATAE contains both a nucleophilic primary amine and an electrophilic ketone on adjacent carbons (

-aminoketone).

If handled as a free base, ATAE undergoes rapid, spontaneous intermolecular condensation to form dihydropyrazine derivatives, which subsequently oxidize into stable pyrazines. Furthermore, the thiazole ring, while generally stable against hydrolysis, is susceptible to N-oxidation under prolonged exposure to light and oxygen. Therefore, ATAE must always be synthesized, purified, and stored as a salt (typically a hydrochloride or trifluoroacetate salt) to protonate the amine and eliminate its nucleophilicity [1].

Chemical degradation pathways of ATAE and stabilization via salt formation.

Objective Comparison of Reference Standard Grades

When establishing an HPLC-UV or LC-MS/MS assay for ATAE, laboratories must choose between Primary Compendial Standards, Certified Reference Materials (CRMs), and In-House Working Standards. According to [2], the choice depends on the phase of drug development and the required regulatory traceability.

Table 1: Comparative Analysis of ATAE Reference Standard Sources

Standard Category	Purity Assurance Methodology	Cost & Lead Time	Regulatory Traceability	Ideal Use Case
Primary Compendial (e.g., USP/EP)	Absolute. Established by pharmacopeial collaborative testing.	High Cost / Immediate Availability	Highest (Gold Standard). Universally accepted without secondary proof.	Commercial release testing, resolving out-of-specification (OOS) disputes.
Commercial CRM (Secondary Standard)	High. Certified via ISO 17034 accredited mass balance or qNMR.	Medium Cost / 1-4 Weeks	High. Traceable to SI units or primary standards.	Late-stage clinical trials (Phase II/III), routine QC batch release.
In-House Working Standard	Variable. Requires rigorous internal orthogonal testing (see Protocol below).	Low Cost / High internal labor (Synthesis + QA)	Acceptable if strictly qualified against a primary standard per ICH Q7.	Early development (IND/Phase I), high-throughput screening, daily system suitability.

Protocol: Self-Validating Qualification of In-House ATAE Standards

Because commercial CRMs for specific intermediates like ATAE can be cost-prohibitive for daily use, laboratories often synthesize their own Working Standards. To comply with [3], an in-house standard cannot rely solely on HPLC Area Percent (which ignores water and inorganic salts).

The following protocol is a self-validating system : it utilizes two orthogonal techniques (Mass Balance and Quantitative NMR) to determine the absolute assay value. The system validates itself by requiring the results of both independent pathways to agree within

. If they diverge, it proves the existence of "hidden" impurities, and the standard is rejected.

Step-by-Step Methodology

Phase 1: Chromatographic Purity (The Organic Fraction)

• Preparation: Dissolve

  of ATAE·HCl in Formic Acid in Water (avoid basic diluents to prevent on-column dimerization).

• Analysis: Inject onto a C18 UHPLC column using a gradient of Water/Acetonitrile (both containing

  TFA). Monitor at .

• Causality: TFA acts as an ion-pairing agent, improving the peak shape of the polar amine and ensuring accurate integration. Calculate the Chromatographic Purity (

  ).

Phase 2: Volatiles and Inorganics (The Invisible Fraction)

• Moisture: Perform Karl Fischer (KF) coulometric titration to determine water content (

  ). Causality: ATAE·HCl is highly hygroscopic; ambient moisture absorption will artificially lower the true assay value if not subtracted.

• Inorganics: Perform Residue on Ignition (ROI) to determine inorganic ash (

  ).

• Mass Balance Calculation:

Phase 3: Absolute Quantitation via qNMR (The Orthogonal Check)

• Preparation: Co-dissolve exactly

  of ATAE·HCl and of a NIST-traceable internal standard (e.g., Maleic Acid) in of .

• Analysis: Acquire a

  -NMR spectrum with a long relaxation delay ( ) to ensure complete spin relaxation.

• Causality: qNMR measures the exact molar ratio of the ATAE thiazole proton against the maleic acid protons. It is entirely independent of UV extinction coefficients or moisture content. Calculate

  .

Phase 4: The Self-Validation Gate

• Acceptance Criterion:

• If passed, the standard is assigned the qNMR assay value and released for 12 months.

Workflow for qualifying in-house ATAE reference standards.

Analytical Method Transfer & System Suitability

Once the ATAE reference standard is qualified, it must be used to establish System Suitability Testing (SST) parameters prior to any sample analysis. According to [4], the standard must demonstrate the method's resolving power and precision.

• Resolution (

  ): The method must resolve the ATAE peak from its primary degradation product (the pyrazine dimer) with an . To prove this, a small aliquot of the standard can be intentionally degraded (basified to pH 9 for 2 hours) to generate the dimer in situ [5].

• Tailing Factor (

  ): Because amines interact with residual silanols on silica-based HPLC columns, the of the ATAE standard must be to ensure the column is adequately end-capped.

• Precision: Six replicate injections of the Working Standard must yield a Peak Area

  .

References

• Baertschi, S. W., Alsante, K. M., & Reed, R. A. Pharmaceutical Stress Testing: Predicting Drug Degradation. Informa Healthcare / Taylor & Francis. Available at:[Link]

• U.S. Food and Drug Administration (FDA). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. Available at:[Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). ICH Q7 Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients. Available at:[Link]

A Senior Application Scientist's Guide to the UV-Vis Absorption Spectra of Thiazol-5-yl Ethanone Compounds

This guide provides an in-depth comparison and analysis of the ultraviolet-visible (UV-Vis) absorption characteristics of thiazol-5-yl ethanone compounds and their derivatives. Designed for researchers, scientists, and professionals in drug development, this document moves beyond mere data presentation to explain the underlying principles that govern the spectral behavior of these important heterocyclic molecules. We will explore how molecular structure and environmental factors dictate their interaction with UV-Vis light, supported by experimental data and robust protocols for reliable characterization.

The Scientific Context: Why UV-Vis Spectroscopy Matters for Thiazoles

Thiazole rings are privileged scaffolds in medicinal chemistry and materials science, appearing in everything from vitamin B1 to anticancer agents.[1][2] The thiazol-5-yl ethanone framework, specifically, presents a conjugated system where the carbonyl group (ethanone) and the thiazole ring interact electronically. UV-Vis spectroscopy is a powerful, accessible technique used to probe the electronic transitions within these molecules.[3][4] The energy absorbed to promote electrons from the highest occupied molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO) falls in the UV-Vis range, providing a distinct spectral "fingerprint".[5]

This fingerprint is highly sensitive to:

• Molecular Structure: The extent of conjugation and the electronic nature of substituents on the thiazole or phenyl rings.[6][7]

• Solvent Environment: The polarity of the solvent can stabilize the ground or excited state differently, leading to spectral shifts known as solvatochromism.[8][9][10]

Understanding these relationships is crucial for quality control, reaction monitoring, and predicting the photophysical properties of new chemical entities.

Comparative Analysis: The Influence of Structure and Solvent

The absorption spectrum of a thiazol-5-yl ethanone derivative is primarily defined by π → π* and n → π* electronic transitions.[5][11] The π → π* transition, typically of high intensity (high molar absorptivity, ε), arises from the conjugated π-system of the thiazole ring and any attached aromatic groups. The n → π* transition, involving the non-bonding electrons of the sulfur, nitrogen, and oxygen atoms, is generally weaker.

The Effect of Substituents

The addition of functional groups can systematically alter the absorption maximum (λmax), an effect that can be leveraged in molecular design.

• Bathochromic Shift (Red Shift): An extension of the conjugated system or the addition of electron-donating groups (e.g., -NH₂, -OH, -OCH₃) typically lowers the HOMO-LUMO energy gap. This results in absorption at a longer wavelength (a bathochromic shift) and often an increase in absorption intensity (a hyperchromic effect).[7][12]

• Hypsochromic Shift (Blue Shift): Electron-withdrawing groups (e.g., -NO₂, -CN) can sometimes lead to a shift to shorter wavelengths. More commonly, steric hindrance that twists the molecule and disrupts coplanarity will break conjugation, increasing the energy gap and causing a hypsochromic shift.[12]

The Impact of Solvent Polarity (Solvatochromism)

Many thiazole derivatives exhibit solvatochromism, where the λmax shifts with changing solvent polarity.[9][13][14] This occurs because polar solvents can stabilize the more polar excited state more effectively than the ground state, reducing the energy gap for the π → π* transition and causing a bathochromic shift.[12] Conversely, for n → π* transitions, polar solvents can form hydrogen bonds with the non-bonding electrons in the ground state, lowering its energy and thus increasing the transition energy, which results in a hypsochromic shift.[12]

Comparative Spectral Data

The following table summarizes representative UV-Vis absorption data for various substituted thiazole derivatives, illustrating the principles discussed. The data is compiled from analogous structures reported in the literature to demonstrate the expected trends.

Compound Class	Key Structural Feature	Solvent	λmax (nm)	Observed Effect	Reference
Thiazole-hydrazone	Extended conjugation via hydrazone linker	Chloroform	366	Baseline	[15]
Thiazole-hydrazone	Extended conjugation via hydrazone linker	DMF	380	Bathochromic shift in polar solvent	[15]
(Thiazol-2-yl)diazenyl	Azo dye with -OH group	Chloroform	358	Electron-donating group	[9]
(Thiazol-2-yl)diazenyl	Azo dye with -OH group	DMF	371	Positive solvatochromism	[9]
(Thiazol-2-yl)diazenyl	Azo dye with -N(CH₃)₂ group	Chloroform	455	Strong electron-donating group	[9]
(Thiazol-2-yl)diazenyl	Azo dye with -N(CH₃)₂ group	DMF	450	Negative solvatochromism (hypsochromic)	[9]
Indenyl-thiazole	Extended indenyl conjugated system	Dioxane	458	Large conjugated system	[16]
Indenyl-thiazole	Extended indenyl conjugated system	DMF / DMSO	Strong bathochromic shift	Significant positive solvatochromism	[16]

This data clearly shows that both structural modifications and the solvent environment play a critical role in the observed UV-Vis spectrum. For example, the strong bathochromic shift observed for the indenyl-thiazole in polar solvents like DMF highlights a significant increase in dipole moment upon excitation, characteristic of a charge-transfer state.[14][16]

Experimental Protocol: A Self-Validating Workflow for UV-Vis Analysis

To ensure the generation of accurate and reproducible data, a robust, self-validating experimental protocol is essential. The causality behind each step is explained to underscore its importance.

Diagram of the Experimental Workflow

Caption: A standard workflow for reliable UV-Vis spectroscopic analysis.

Step-by-Step Methodology

1. Materials & Reagents:

• Spectrophotometer: A dual-beam UV-Vis spectrophotometer covering a range of at least 200-800 nm.

• Cuvettes: Matched pair of 1 cm path length quartz cuvettes (glass cuvettes are not suitable for measurements below ~340 nm).

• Solvent: Use spectroscopic grade solvent (e.g., ethanol, acetonitrile, DMF). The choice of solvent is critical; it must dissolve the compound and be transparent in the wavelength range of interest.

• Analyte: A pure sample of the thiazol-5-yl ethanone compound.

2. Instrument Preparation:

• Causality: A stable instrument is the foundation of reliable data.

• Protocol: Turn on the spectrophotometer and its lamps (deuterium and tungsten). Allow the instrument to warm up for at least 30 minutes to ensure lamp stability and minimize electronic drift.[17]

3. Sample Preparation:

• Causality: Accurate concentrations are required for calculating molar absorptivity (ε) and verifying the Beer-Lambert Law.[3]

• Protocol:

  • Stock Solution: Accurately weigh a small amount of the compound and dissolve it in a known volume of solvent in a Class A volumetric flask to create a stock solution of known concentration (e.g., 1x10⁻³ M).

  • Working Solutions: Perform serial dilutions from the stock solution to prepare a series of 3-5 standards with concentrations that will give an absorbance in the ideal range of 0.1 to 1.0. Absorbance values above 1.5 can be unreliable due to stray light effects.

  • Blank: Use the same batch of pure solvent as the blank reference.

4. Data Acquisition:

• Causality: Baseline correction electronically subtracts any absorbance from the solvent and cuvettes, ensuring the final spectrum is only due to the analyte.[17][18]

• Protocol:

  • Set Parameters: Set the desired wavelength range (e.g., 220-500 nm for thiazole derivatives).

  • Baseline: Fill both the sample and reference cuvettes with the solvent blank. Place them in the spectrophotometer and run a baseline correction.

  • Measure Sample: Empty the sample cuvette, rinse it with a small amount of your analyte solution, and then fill it. Place it back in the sample holder and acquire the spectrum. Start with the most dilute sample and work your way up in concentration.

5. Data Analysis and Validation:

• Causality: Plotting absorbance vs. concentration validates that the Beer-Lambert law holds for your compound under the experimental conditions. A linear plot (R² > 0.999) confirms the data's reliability.[3][17]

• Protocol:

  • From the spectrum of one of the solutions, identify the wavelength of maximum absorbance, λmax.

  • Measure the absorbance of all your standard solutions at this single λmax value.

  • Create a calibration curve by plotting Absorbance (y-axis) vs. Concentration (x-axis).

  • Perform a linear regression. The slope of this line is the molar absorptivity (ε) according to the Beer-Lambert Law (A = εbc, where b=1 cm).[5]

Understanding Spectral Shifts: A Mechanistic View

The observed shifts in λmax upon structural modification can be rationalized by considering the molecular orbitals involved.

Caption: Effect of substituents on HOMO/LUMO energy levels and absorption.

An electron-donating group (EDG) raises the energy of the HOMO, decreasing the HOMO-LUMO gap (ΔE₂ < ΔE₁). Since E = hc/λ, a smaller energy gap corresponds to absorption of longer wavelength light (bathochromic shift). An electron-withdrawing group (EWG) can stabilize and lower the energy of the LUMO, also resulting in a smaller energy gap (ΔE₃ < ΔE₁) and a bathochromic shift. The interplay of these effects governs the final observed spectrum.

References

• Hamada, N. M. M., et al. (2014). Synthesis, Characterization and Antimicrobial Activities of Some Thiazole Derivatives. Organic and Medicinal Chemistry Letters. Available at: [Link]

• Öztürk, G., et al. (2025). Synthesis and Solvatochromism of New Thiazole Derivatives Bearing N,N-Bis(2-methoxyethyl) Benzenesulfonamide Moiety. Journal of Fluorescence. Available at: [Link]

• Pawar, R. P., et al. (2017). Synthesis of (thiazol-2-yl)diazenyl) derivatives from 2-amino thiazole and their solvatochromism study. Jetir.Org. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules. Available at: [Link]

• Deshpande, A. D. (2020). Synthesis and Biological Evaluation of Thiazole Derivatives. IntechOpen. Available at: [Link]

• Kahleel, S. S., et al. (2025). Synthesis and characterization of some thiazole rings derived from theophylline and study of their antibacterial activity. Chemical Review and Letters. Available at: [Link]

• Öztürk, G., et al. (2025). Synthesis and Solvatochromism of New Thiazole Derivatives Bearing N,N-Bis(2-methoxyethyl) Benzenesulfonamide Moiety. ResearchGate. Available at: [Link]

• Gomha, S. M., et al. (2013). Synthesis, spectral characterization and antimicrobial activity of substituted thiazolyl derivatives of 2-quinolones. Archiv der Pharmazie. Available at: [Link]

• Yadav, P., et al. (2023). Synthesis, computational study, solvatochromism and biological studies of thiazole-owing hydrazone derivatives. ResearchGate. Available at: [Link]

• Al-Mokhtar, M. A., et al. (2021). Synthesis and Strong Solvatochromism of Push-Pull Thienylthiazole Boron Complexes. Molecules. Available at: [Link]

• Yadav, P., et al. (2023). Synthesis, computational study, solvatochromism and biological studies of thiazole-owing hydrazone derivatives. Polycyclic Aromatic Compounds. Available at: [Link]

• Singh, R. (2026). Application of UV-Visible Spectroscopy in the Quantitative Determination and Characterization of Organic Compounds. Indus Journal of Bioscience Research. Available at: [Link]

• Singh, R. (2026). Application of UV-Visible Spectroscopy in the Quantitative Determination and Characterization of Organic Compounds. ResearchGate. Available at: [Link]

• Mettler Toledo. UV/Vis Spectroscopy Guide | Principles, Equipment & More. Available at: [Link]

• Rostro, L. (2012). Standard Operating Procedure Ultraviolet–Visible (UV-Vis) Spectroscopy in POWER Laboratory. Purdue University. Available at: [Link]

• Michigan State University Department of Chemistry. UV-Visible Spectroscopy. Available at: [Link]

• Slideshare. (2022). Factors affecting uv visible spectroscopy. Available at: [Link]

• ResearchGate. The UV spectra of thiazole derivative 6a in ethanol and dioxane. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2021). Indenyl-thiazole and indenyl-formazan derivatives: Synthesis, anticancer screening studies, molecular-docking, and pharmacokinetic/ molin-spiration properties. PLOS ONE. Available at: [Link]

• YouTube. (2020). Factors affecting UV-Visible absorption spectra|Effect of conjugation,solvent, pH & steric hindrance. Available at: [Link]

• Ben-Amor, S., et al. (2020). Thiazolo[5,4-d]thiazole-based organic sensitizers with improved spectral properties for application in greenhouse-integrated dye. Sustainable Energy & Fuels. Available at: [Link]

• ResearchGate. UV/Vis absorption spectrum of.... Available at: [Link]

• Shimadzu. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. Available at: [Link]

• Kumar, S. (2006). ULTRAVIOLET AND VISIBLE SPECTROSCOPY. Guru Nanak Dev University. Available at: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one

This document provides essential safety protocols and operational guidance for the handling and disposal of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one. As this compound is primarily a research chemical, comprehensive toxicological data is limited. Therefore, the following procedures are grounded in a conservative risk assessment, treating the compound with a high degree of caution, as is best practice for substances with unknown long-term health effects. The guidance herein is designed to empower researchers, scientists, and drug development professionals to work safely and effectively.

Hazard Analysis and Risk Assessment

Before any handling of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one, a thorough risk assessment is mandatory. While a specific, comprehensive Safety Data Sheet (SDS) for this exact compound is not widely available, data from structurally similar thiazole derivatives and aminoketones provide a basis for our hazard evaluation.

Anticipated Hazards: Based on aggregated GHS data for analogous compounds, 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one should be treated as a substance that is:

• Harmful if swallowed [1][2].

• Potentially harmful in contact with skin [1].

• A likely skin and serious eye irritant [1][3].

• Potentially harmful if inhaled , with a risk of respiratory irritation [1][3][4].

The thiazole functional group is common in bioactive molecules, which underscores the need for caution to prevent unintended biological effects through exposure[5]. Therefore, all handling procedures must be designed to minimize direct contact, inhalation, and ingestion.

Personal Protective Equipment (PPE): The First Line of Defense

The selection and proper use of PPE are critical to mitigating the risks identified above. PPE should be viewed as the final barrier between the researcher and the chemical, supplementing, but not replacing, safe work practices and engineering controls like fume hoods.

Core PPE Requirements

PPE Category	Specification	Rationale and Best Practices
Hand Protection	Chemically resistant nitrile or neoprene gloves.	Inspect gloves for any signs of degradation or perforation before each use. Employ proper glove removal techniques to prevent skin contact with a contaminated surface. For prolonged tasks, consider double-gloving.
Eye/Face Protection	Chemical safety goggles meeting ANSI Z87.1 (US) or EN 166 (EU) standards. A face shield should be worn over goggles when there is a significant risk of splashes.	Goggles provide a seal around the eyes to protect against dust, powders, and splashes. A face shield offers an additional layer of protection for the entire face.
Body Protection	A flame-resistant laboratory coat, long pants, and closed-toe shoes are mandatory.	The lab coat should be fully buttoned. For procedures with a higher risk of splashes or spills, a chemically resistant apron should be worn over the lab coat.[6]
Respiratory Protection	A NIOSH-approved respirator with cartridges for organic vapors and particulates is required if handling the powder outside of a certified chemical fume hood.	Surgical masks do not provide adequate protection from chemical dust or vapors.[7] A proper respiratory protection program, including fit-testing, is essential when respirators are required.[8]

Procedural Guidance: From Receipt to Disposal

A systematic approach to handling ensures safety at every stage of the compound's lifecycle in the laboratory.

Receiving and Storage

• Inspection: Upon receipt, inspect the container for any damage or leaks. Don appropriate PPE before opening the secondary packaging.

• Storage: Store the compound in a cool, dry, and well-ventilated area, away from strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides[9]. The container must be kept tightly closed[10].

Handling and Weighing (Solid Form)

All manipulations of solid 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one that could generate dust must be performed within a certified chemical fume hood or a ventilated balance enclosure to minimize inhalation risk.

Solution Preparation

• Solvent Selection: Use the least toxic solvent appropriate for the procedure.

• Containment: Always prepare solutions within a chemical fume hood.

• Technique: Add the solid to the solvent slowly to avoid splashing.

Workflow for Safe Chemical Handling

The following diagram outlines the critical decision points and procedural flow for safely managing 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one in a laboratory setting.

Caption: Workflow for handling 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one.

Emergency Procedures: Be Prepared

Accidents can happen despite the best precautions. Rapid and correct response is crucial.

Spills

• Evacuate: Immediately alert others and evacuate non-essential personnel from the area.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Contain: For solid spills, carefully sweep or scoop the material into a designated hazardous waste container, avoiding dust generation. For liquid spills, use an inert absorbent material like vermiculite or sand[4][6].

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water. All cleaning materials must be disposed of as hazardous waste[6].

Exposure

Exposure Route	First Aid Measures
Inhalation	Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[4][8]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected skin area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.[8][9]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[8][9]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[8]

Decontamination and Disposal Plan

Proper disposal is a legal and ethical responsibility to protect both personnel and the environment.

• Waste Collection: All materials contaminated with 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one, including excess compound, contaminated PPE, and cleaning materials, must be collected in a clearly labeled, sealed, and compatible hazardous waste container[6][11].

• Labeling: The container must be labeled "Hazardous Waste" with the full chemical name.

• Disposal: All waste must be disposed of through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do not dispose of this chemical down the drain or in regular trash[11][12].

PPE Doffing (Removal) Sequence

The correct sequence for removing PPE is critical to prevent cross-contamination.

Caption: Correct PPE doffing sequence to prevent contamination.

References

• PubChem. (n.d.). 1-(2-Amino-1,3-thiazol-4-yl)ethan-1-one. National Center for Biotechnology Information. Retrieved from [Link]

• American Elements. (n.d.). 2-(2-amino-1,3-thiazol-5-yl)ethan-1-ol. Retrieved from [Link]

• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• PubChem. (n.d.). 1-(2-Amino-4-methyl-1,3-thiazol-5-yl)ethan-1-one hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

• Villa. (2022, June). Thiazole 500 SC Safety Data Sheet. Retrieved from [Link]

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